Nickel;zirconium
Description
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Structure
2D Structure
Properties
IUPAC Name |
nickel;zirconium | |
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/Ni.Zr | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZSJFLDUTBDIFLJ-UHFFFAOYSA-N | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[Ni].[Zr] | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
NiZr | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Related CAS |
42612-06-6, 12142-92-6 | |
| Record name | Zirconium alloy, base, Zr 40-82,Ni 18-60 | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=42612-06-6 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Nickel, compd. with zirconium (1:2) | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=12142-92-6 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Molecular Weight |
149.92 g/mol | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
11146-73-9 | |
| Record name | Zirconium-nickel alloy | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Historical Perspectives and Evolution of Research on Ni Zr Intermetallics and Alloys
The investigation of the Ni-Zr binary system has a rich history, evolving from fundamental phase diagram determinations to sophisticated studies of their unique properties. Initially, research focused on identifying the various intermetallic compounds that form between nickel and zirconium. The Ni-Zr phase diagram reveals the existence of several such compounds, including NiZr, NiZr2, Ni5Zr, Ni7Zr2, Ni10Zr7, Ni11Zr9, Ni3Zr, and Ni21Zr8. wlu.cacore.ac.ukqpeng.org
Early studies, such as those conducted in the mid-20th century, laid the groundwork by establishing the existence and stability of various Ni-Zr phases. For instance, a 1964 report from the Canadian Department of Mines and Technical Surveys examined the incidence and stability of zirconium carbides in a nickel-base system, contributing to the foundational understanding of ternary systems involving Ni and Zr. publications.gc.ca By the late 1980s, researchers were investigating the solid-state diffusion and formation of these intermetallic compounds in detail, employing techniques like diffusion couples to understand the kinetics of layer growth. core.ac.uk
A significant evolution in Ni-Zr research has been the exploration of their glass-forming ability. The Ni-Zr system is well-known for its capacity to form amorphous alloys, or metallic glasses, over a wide range of compositions. wlu.ca This has led to extensive research into the structural and kinetic aspects of amorphization, with studies employing molecular dynamics simulations to understand the influence of factors like cooling rates on the formation of these glassy states. researchgate.net
More recently, research has focused on the specific properties and potential applications of both crystalline and amorphous Ni-Zr alloys. This includes investigations into their mechanical properties, such as hardness and Young's modulus, as well as their catalytic activity and potential for hydrogen storage. qpeng.orgarxiv.org The development of advanced characterization techniques has enabled a deeper understanding of the local atomic structures of Ni-Zr metallic glasses and their correlation with their intermetallic counterparts. wlu.ca
Scope of Academic Inquiry in Nickel Zirconium Compounds
The academic inquiry into nickel-zirconium compounds is broad and multidisciplinary, spanning materials science, physics, chemistry, and engineering. The scope of this research is driven by the diverse and promising properties exhibited by these materials.
Key areas of investigation include:
Structural Analysis: A fundamental aspect of Ni-Zr research is the characterization of the crystal structures of its various intermetallic compounds. wlu.ca Techniques such as X-ray diffraction (XRD) and transmission electron microscopy (TEM) are routinely used to identify phases and study microstructural evolution. core.ac.ukjst.go.jp Advanced methods like anomalous X-ray scattering and reverse Monte Carlo simulations are employed to probe the atomic configurations in amorphous Ni-Zr alloys. jst.go.jp
Thermodynamic and Kinetic Studies: Understanding the thermodynamic stability and formation kinetics of Ni-Zr phases is crucial for controlling their synthesis and processing. Researchers investigate the enthalpies of formation, diffusion coefficients, and activation energies associated with the various intermetallic compounds. wlu.cacore.ac.ukqpeng.org The glass-forming ability (GFA) of Ni-Zr alloys is a major area of study, with researchers exploring the interplay of thermodynamic and geometric factors that govern the formation of bulk metallic glasses. aip.orgtandfonline.com
Catalytic Applications: Nickel-zirconium compounds have shown promise as catalysts in various chemical reactions. ontosight.ai Research in this area focuses on synthesizing nanostructured Ni-Zr materials and evaluating their catalytic activity and stability in processes such as methane (B114726) dry reforming and biodiesel production. researchgate.netbohrium.com The relationship between the surface chemistry and catalytic performance is a key aspect of these investigations. wlu.ca
Hydrogen Storage: The potential of Ni-Zr alloys for hydrogen storage applications has garnered considerable attention. arxiv.org Studies focus on the hydrogen absorption and desorption characteristics of different Ni-Zr compounds and the effect of alloying elements on these properties.
Magnetic and Electronic Properties: The magnetic and electronic structures of Ni-Zr compounds are also areas of active research. ontosight.ai Investigations into the magnetic properties of nanocrystalline and amorphous alloys contribute to their potential use in magnetic storage devices. arxiv.org First-principles calculations are used to understand the electronic band structures and density of states, providing insights into their bonding and physical properties. wlu.ca
Fundamental Research Questions and Objectives in Ni Zr System Studies
Solid-State Diffusion Reaction Pathways in Nickel-Zirconium Systems
Solid-state diffusion is a powerful method for forming nickel-zirconium compounds, particularly amorphous alloys and thin-film intermetallics, without melting the constituent metals. This technique typically involves creating a diffusion couple, which consists of distinct layers of nickel and zirconium brought into intimate contact. core.ac.ukresearchgate.net When annealed at temperatures well below the melting points of the elements (e.g., 300°C), atoms diffuse across the interface, leading to the formation of new phases. aip.org
A key finding in the study of Ni-Zr diffusion couples is the formation of an amorphous NiZr alloy at the interface. aip.orgresearchgate.net This solid-state amorphization is driven by the large negative heat of mixing between nickel and zirconium, which provides a strong thermodynamic driving force, and the significant difference in their atomic sizes, which kinetically favors the formation of a disordered phase over crystalline intermetallics at low temperatures. researchgate.net Studies have shown that nickel is the dominant diffusing species in this process. aip.org
The kinetics of this layer growth typically follows a parabolic law, indicating that the process is controlled by volume diffusion. core.ac.ukresearchgate.netresearchgate.net The thickness of the amorphous layer increases with the square root of annealing time. researchgate.net Research on Ni/Zr diffusion couples has identified activation energies for interdiffusion in dominant phases like NiZr and NiZr₂ to be approximately 119.0 kJ/mole and 103.0 kJ/mole, respectively, in the temperature range of 1046 to 1213 K. core.ac.uk Molecular dynamics simulations support these findings, indicating that Ni atoms diffuse more readily into the Zr side than vice versa, with interstitial hopping being the likely mechanism for Ni diffusion in Zr. worldscientific.com
It is important to note that not all equilibrium intermetallic phases may form during solid-state diffusion. core.ac.ukresearchgate.net The absence of certain phases, such as Ni₃Zr and Ni₂₁Zr₈, in the diffusion zone has been attributed to factors like a large lattice mismatch with the parent matrix, which hinders nucleation. researchgate.net
Powder Metallurgy Approaches for Nickel-Zirconium Material Production
Powder metallurgy (PM) offers a versatile route for producing Ni-Zr materials with controlled microstructures and net-shape capabilities. This approach involves the processing of metal powders, which can be consolidated and sintered to form bulk components. A significant PM technique for the Ni-Zr system is mechanical alloying, a high-energy ball milling process. This method can be used to synthesize amorphous or nanocrystalline alloy powders from elemental Ni and Zr powders. For example, amorphous Zr₂Ni powders have been prepared by low-energy ball milling of the intermetallic compound for 100 hours. researchgate.net
The resulting Zirconium Nickel Alloy Powders are engineered to be spherical, free-flowing, and agglomerate-free, with low oxygen content. americanelements.com These characteristics make them suitable for a variety of subsequent consolidation techniques. The composition of these powders can be tailored, with typical nickel content ranging from 10-50%. met3dp.com
The properties of the final product are highly dependent on the characteristics of the initial powder and the processing parameters. The ability to create custom alloy powders with novel compositions is a key advantage of PM, enabling the development of materials for specialized applications. americanelements.com One method for producing these powders involves a reduction-diffusion process, using raw materials like zirconium oxychloride or zirconium oxide powder and metal nickel powder, with calcium or calcium hydride as a reducing agent. google.com
Additive Manufacturing Techniques for Nickel-Zirconium-Based Materials
Additive manufacturing (AM), also known as 3D printing, is an emerging technology for fabricating complex, near-net-shape components from Ni-Zr alloy powders. Techniques such as Selective Laser Melting (SLM) and Electron Beam Melting (EBM) utilize a high-energy beam to selectively fuse regions of a powder bed, building a component layer by layer. eastharbourgroup.com
The primary feedstock for these processes is high-performance, gas-atomized Zirconium Nickel Alloy Powder, which is specifically optimized for additive manufacturing. americanelements.com These powders are designed to have a spherical morphology, high flowability, and a controlled particle size distribution (typically 10-45 microns for powder bed fusion) to ensure uniform spreading and melting. americanelements.commet3dp.com
The major advantage of AM is the ability to produce large, intricate structures without compromising the material's integrity. americanelements.com This is particularly valuable for industries like aerospace and medical devices, where complex and customized components with high performance are required. eastharbourgroup.com By precisely controlling the melting and solidification process, AM can influence the microstructure of the final Ni-Zr part, opening possibilities for creating components with tailored properties.
Hydrothermal Co-precipitation Methods for Nickel-Zirconia Composites
Hydrothermal and co-precipitation methods are widely used wet-chemical routes for synthesizing nickel-zirconia (NiO-ZrO₂) composite powders, which are often precursors for catalysts and solid oxide fuel cell (SOFC) anodes. scientific.netresearchgate.netmdpi.com The co-precipitation technique involves the simultaneous precipitation of nickel and zirconium hydroxides from a solution of their respective salts. scientific.netresearchgate.net This is often followed by a hydrothermal treatment, where the precipitate is aged in an autoclave under elevated temperature (e.g., 160-200°C) and pressure. scientific.netacs.org
This process allows for excellent mixing of the components at a molecular level, leading to highly dispersed nickel oxide nanoparticles on the zirconia support after calcination. iieta.org The hydrothermal step can promote the formation of nanocrystalline powders directly, sometimes eliminating the need for a separate high-temperature calcination step to achieve crystallinity. scientific.netresearchgate.net
The properties of the resulting NiO-ZrO₂ composite are highly sensitive to the synthesis parameters. For example, adjusting the pH, the type of precursor salt (e.g., zirconium oxychloride vs. zirconium oxynitrate), and the hydrothermal conditions (temperature, time, and concentration of mineralizers like NaOH) can significantly impact the phase of zirconia (tetragonal vs. monoclinic), particle size, surface area, and the reducibility of the nickel oxide. mdpi.comacs.orgsapub.org For instance, one study found that using zirconium oxynitrate instead of oxychloride resulted in catalysts with higher Ni surface area and better performance for green diesel production. mdpi.com Another study showed that increasing the hydrothermal time or temperature led to a greater proportion of the monoclinic ZrO₂ phase. acs.org
Laser Cladding and Other Advanced Synthesis Routes for Nickel-Zirconium Systems
Beyond the more conventional methods, several advanced synthesis routes are being explored to produce Ni-Zr materials with unique properties.
Combustion Synthesis , also known as self-propagating high-temperature synthesis (SHS), is a rapid and energy-efficient technique. aub.edu.lbacs.org It involves initiating an exothermic reaction in a mixture of precursors (e.g., metal nitrates as oxidizers and a fuel like glycine). aub.edu.lbsci-hub.se Once initiated, a combustion wave propagates through the material, converting the precursors into the desired product, often a nanocrystalline powder. This method has been used to synthesize Ni/ZrO₂ catalysts for CO₂ methanation. aub.edu.lb Studies have shown that parameters such as the fuel-to-oxidizer ratio and the nickel loading significantly affect the catalyst's performance. aub.edu.lb For example, a study on the combustion synthesis of ZrNi found that the process yielded products containing ZrNi, Ni₁₁Zr₉, and Zr₂Ni phases, with the conversion ratio to ZrNi improving at higher initial temperatures. jst.go.jp
Laser Cladding is a surface modification technique that can be used to deposit a layer of a Ni-Zr alloy onto a substrate. The process uses a high-power laser beam to create a molten pool on the substrate surface, into which Ni-Zr powder is injected. The powder melts and fuses with the substrate, forming a dense, metallurgically bonded coating upon solidification. This method is advantageous for creating protective coatings with high wear and corrosion resistance.
These advanced routes offer pathways to materials with nanocrystalline structures, high homogeneity, and tailored surface properties, expanding the application scope of the nickel-zirconium system.
Binary Nickel-Zirconium Phase Diagram Investigations and Reassessments
The Ni-Zr binary system is characterized by the presence of multiple intermetallic compounds and a series of invariant reactions. researchgate.netcambridge.org Extensive research, employing techniques such as differential thermal analysis, electron microprobe analysis, X-ray diffraction, and metallography, has been dedicated to establishing and refining the Ni-Zr phase diagram. researchgate.net These investigations are fundamental to understanding the formation and stability of various phases, which in turn dictates the material's properties.
The interaction between nickel and zirconium leads to the formation of a number of intermediate intermetallic phases. cambridge.org At least eight such compounds have been identified in the Ni-Zr system: Ni₅Zr, Ni₇Zr₂, Ni₃Zr, Ni₂₁Zr₈, Ni₁₀Zr₇, Ni₁₁Zr₉, NiZr, and NiZr₂. researchgate.netcambridge.orgherts.ac.uk The formation and growth of these intermetallic compounds, such as Ni₅Zr, Ni₇Zr₂, Ni₁₀Zr₇, NiZr, and NiZr₂, have been observed to be diffusion-controlled in the interdiffusion zone between nickel and zirconium. researchgate.net
First-principles calculations have been employed to investigate the phase stability and material properties of these binary intermetallic compounds. wlu.ca These theoretical studies complement experimental findings by providing insights into the crystallographic structures and energetic stability of the various phases. wlu.ca
Below is a table summarizing the well-established intermetallic phases in the Ni-Zr system.
| Phase | Formation Characteristics | Crystal Structure |
| Ni₅Zr | Forms peritectically | F43m |
| Ni₇Zr₂ | Melts congruently | C12/m1 |
| Ni₃Zr | Forms via peritectoid reaction | |
| Ni₂₁Zr₈ | ||
| Ni₁₀Zr₇ | Forms peritectically | |
| Ni₁₁Zr₉ | Forms peritectically | |
| NiZr | Melts congruently | |
| NiZr₂ | Melts congruently | C16 |
Note: This table is based on available data, and ongoing research continues to refine the understanding of these phases.
The Ni-Zr phase diagram is marked by several peritectic and peritectoid reactions, which are crucial in the formation of many of the system's intermetallic compounds. osti.gov A peritectic reaction involves a liquid phase and a solid phase reacting to form a new solid phase upon cooling. asminternational.orgusp.br In contrast, a peritectoid reaction is a solid-state reaction where two solid phases react to form a new solid phase. asminternational.orgdigimat.in
In the Ni-Zr system, the following peritectic reactions have been identified:
L + Ni₇Zr₂ → Ni₅Zr osti.gov
L + Ni₅Zr → Ni₁₀Zr₇ osti.gov
L + Ni₁₀Zr₇ → Ni₁₁Zr₉ osti.gov
The Ni₃Zr phase is known to form through a peritectoid reaction involving Ni₂₁Zr₈ and Ni₇Zr₂. qpeng.org These reactions are often diffusion-limited, as the newly formed product phase can create a barrier between the reacting phases, slowing down the transformation. usp.br
Here is a summary of key invariant reactions in the Ni-Zr system:
| Reaction Type | Reaction Equation | Temperature (°C) |
| Peritectic | L + Ni₇Zr₂ ↔ Ni₅Zr | 1300 osti.gov |
| Peritectic | L + (Solid Phase) ↔ Ni₁₁Zr₉ | 1170 osti.govosti.gov |
| Peritectic | L + (Solid Phase) ↔ Ni₁₀Zr₇ | 1160 osti.govosti.gov |
| Peritectic | L + (Solid Phase) ↔ Ni₅Zr₂ | 1180 osti.gov |
| Congruent Melting | L ↔ Ni₇Zr₂ | 1410 osti.govosti.gov |
| Congruent Melting | L ↔ NiZr | 1240 osti.govosti.gov |
| Congruent Melting | L ↔ NiZr₂ | 1110 osti.govosti.gov |
| Eutectic | L ↔ NiZr + NiZr₂ | ~1025 researchgate.net |
Formation of Intermediate Intermetallic Phases (e.g., Ni5Zr, Ni7Zr2, Ni3Zr, Ni21Zr8, Ni10Zr7, Ni11Zr9, NiZr, NiZr2)
Ternary and Multicomponent Nickel-Zirconium-X Phase Relationships
The addition of a third element (X) to the Ni-Zr binary system introduces further complexity and the potential for new phase formation and altered phase stability. Understanding these ternary and multicomponent systems is essential for designing alloys with specific properties.
Experimental determination of isothermal sections is a common method for mapping out the phase relationships in ternary systems at a constant temperature.
Ni-Ti-Zr System: Studies on the Ni-Ti-Zr system have revealed that most of the binary Ni-Ti and Ni-Zr intermetallic phases exhibit significant solubility for the third element, extending into the ternary phase diagram. researchgate.net At 800°C, a ternary phase, Ni(Ti,Zr)₂, has been identified. researchgate.net The presence of this ternary phase and the extensive solid solutions can lead to the formation of low-melting regions, which are of interest for developing bulk metallic glasses. researchgate.net At 600°C, both an icosahedral phase (i-phase) and a related 1/1 approximant phase have been found to be stable. researchgate.net
Fe-Ni-Zr System: Isothermal sections of the Fe-Ni-Zr system have been experimentally determined at 1000°C, 1100°C, and 1200°C. cambridge.orgcambridge.org A key finding is the absence of any ternary compounds in this system at these temperatures. cambridge.orgcambridge.org The (γFe, Ni) phase, a solid solution of iron and nickel, extends across a wide composition range from the Ni-rich to the Fe-rich corner, with only a small solubility for zirconium. cambridge.orgcambridge.org The binary intermetallic phases from the Ni-Zr and Fe-Zr systems show varying degrees of solubility for the third element. cambridge.orgcambridge.org For instance, the NiZr and Ni₇Zr₂ phases can dissolve significant amounts of iron. cambridge.org
Zr-Ni-O System: Investigations into the zirconium-rich corner of the Zr-Ni-O ternary system at 950°C have identified a ternary phase. azurewebsites.net This system, similar to the Zr-Co-O system, does not exhibit extensive solid solution phase fields. azurewebsites.net A calculated isothermal section at 950°C shows a ternary ZrNiO_T phase with a variable oxygen concentration. engineering-eye.com
Laves phases, which are intermetallic compounds with the general formula AB₂, are common in many alloy systems and are of interest for applications such as hydrogen storage. acs.org In Ni-Zr containing ternary and multicomponent systems, the formation and stability of Laves phases are significant.
For example, in the Ti-Zr-Ni system, a C14-type Laves phase is a dominant equilibrium phase. researchgate.netresearchgate.net The addition of other elements, such as in the Zr₀.₉Ti₀.₁NiMn₀.₅Cr₀.₂₅V₀.₂₅ alloy, can result in a C14 Laves phase structure where different atoms occupy specific sites. acs.org In the Fe-Nb-Zr system at 1200°C, the NbFe₂ Laves phase exhibits an extensive domain. researchgate.net Similarly, studies on the Zr-Ni-Cr system have focused on ternary Laves phases for their potential in nickel-hydride batteries. capes.gov.br The formation of these Laves phases is often a key factor in the performance of the resulting materials. capes.gov.brmdpi.comresearchgate.net
Isothermal Section Determinations (e.g., Ni-Ti-Zr, Fe-Ni-Zr, Zr-Ni-O Systems)
Thermodynamic Modeling and Ab Initio Calculations
Thermodynamic modeling, particularly using the CALPHAD (CALculation of PHAse Diagrams) approach, is a powerful tool for predicting phase equilibria and thermodynamic properties of multicomponent systems. researchgate.netresearchgate.netresearchgate.net This method relies on thermodynamic descriptions of the constituent binary and ternary systems.
These models are often coupled with first-principles (ab initio) calculations, which provide fundamental data such as the enthalpy of formation of various compounds at 0 K. researchgate.nettms.orgjst.go.jp For the Ni-Zr system, density functional theory (DFT) has been used to calculate the enthalpy of formation for the intermediate phases, with results showing good agreement with experimental data. researchgate.netresearchgate.net This synergy between computational modeling and experimental investigation allows for a more comprehensive understanding and prediction of phase behavior in complex alloy systems. researchgate.netresearchgate.netjst.go.jp Interatomic potentials for the Ni-Zr system have also been developed to simulate the properties of liquid and amorphous alloys. nist.gov
Special Quasirandom Structures (SQS) for Mixing Enthalpy Calculations
Solid-Liquid Interface Properties and Anisotropy in Nickel-Zirconium Alloys
The properties of the solid-liquid interface (SLI), such as its free energy and kinetic mobility, are critical parameters that govern solidification processes, including nucleation, phase selection, and microstructure evolution. Molecular dynamics (MD) simulations have emerged as a powerful tool to investigate these properties at an atomic level.
For the Ni-Zr system, MD simulations have been used to determine the SLI properties of the B33 NiZr phase. osti.govtandfonline.comosti.gov These studies required the development of a new semi-empirical interatomic potential capable of accurately reproducing the material's properties, ensuring that the B33 phase is the stable solid phase that emerges from the Ni₅₀Zr₅₀ liquid alloy, consistent with the experimental phase diagram. osti.govosti.govnist.gov
The simulations revealed an exceptionally high degree of anisotropy in both the interfacial free energy and the interface mobility—reportedly an order of magnitude larger than what has been observed in other metallic compounds. osti.govtandfonline.comosti.gov A key finding is the significant role of the researchgate.net interface orientation. osti.govosti.gov This specific interface was found to simultaneously possess the lowest free energy, the lowest mobility, and the highest stiffness among all crystallographic inclinations studied for the B33 Ni-Zr phase. osti.govtandfonline.comosti.gov This pronounced anisotropy is attributed to the complex crystal structure along this particular crystallographic direction. osti.govosti.gov Further MD simulations have also been used to calculate the interface velocity during the crystal growth of NiZr alloys under various undercooling conditions. mdpi.com
Table 2: Summary of Anisotropic Solid-Liquid Interface Properties for B33 Ni-Zr
| Interface Property | Anisotropy Finding | Key Interface Orientation |
| Interfacial Free Energy | Extraordinarily high anisotropy, an order of magnitude larger than other metallic compounds. osti.govosti.gov | The researchgate.net interface exhibits the lowest free energy. osti.govosti.gov |
| Interface Mobility | Extraordinarily high anisotropy, an order of magnitude larger than other metallic compounds. osti.govosti.gov | The researchgate.net interface exhibits the lowest mobility. osti.govosti.gov |
| Interface Stiffness | High anisotropy observed. | The researchgate.net interface exhibits the highest stiffness. osti.govosti.gov |
Microstructural Characterization and Evolution in Nickel Zirconium Materials
Morphological Features and Microstructural Heterogeneities
Nickel-zirconium alloys exhibit a range of morphological features and microstructural heterogeneities depending on the composition and processing conditions. In as-cast Ni-8Zr alloys, a composite-type structure is observed, featuring dendrites dispersed within a fine eutectic matrix. aip.org The dendritic cells typically have a size of 20–30 μm, and the volume fraction of these primary dendrites is between 25% and 35%. aip.org The eutectic matrix is composed of alternating lamellae of Ni and the intermetallic compound Ni₅Zr, with an average lamellar spacing of 100–200 nm. aip.org
In directionally solidified nickel alloys containing zirconium, significant chemical heterogeneity is observed. scientific.net While the matrix composition is close to the nominal alloy composition, phases enriched in zirconium and other alloying elements like molybdenum can be detected. scientific.net Conversely, elements such as chromium tend to be evenly distributed within the basic matrix. scientific.net
The addition of zirconium to nickel-based superalloys also leads to notable morphological changes. It aids in reducing the formation of script-type carbides and promotes the refinement and spheroidization of MC carbides. researchgate.net In nickel aluminide intermetallic alloys like IC-221M, the microstructure consists of fine γ' precipitates in a γ matrix, with a nickel-zirconium eutectic phase present at the grain boundaries. google.com This eutectic phase has been identified as the initiation site for heat checking and cracking. google.com
Microstructural heterogeneities are also a key consideration in additively manufactured nickel-based superalloys. These can include variations in chemical composition, phase constitution, porosity, and the morphology of grains and dendrites. researchgate.net The complex thermal histories inherent in processes like laser powder bed fusion contribute to these variations. researchgate.net
Grain Boundary Analysis in Zirconium-Containing Nickel-Based Superalloys
Zirconium plays a crucial role in modifying the grain boundaries of nickel-based superalloys, which significantly impacts their high-temperature properties. It is well-established that zirconium tends to segregate at grain boundaries. researchgate.netaeether.com This segregation helps to improve the cohesive strength of the grain boundaries and can reduce their susceptibility to the precipitation of undesirable topologically close-packed phases. researchgate.net By strengthening the grain boundaries, zirconium helps to inhibit grain boundary sliding, a primary deformation mechanism at elevated temperatures, thereby enhancing creep resistance and durability. aeether.comnasa.gov
The presence of zirconium at grain boundaries also influences the morphology and distribution of grain boundary precipitates, such as carbides and the δ phase. metalurgija.org.rsmdpi.com In some superalloys, zirconium addition leads to an increase in the percentage of δ phase and Zr-carbide precipitates on the grain boundaries. metalurgija.org.rs This can contribute to a significant increase in stress-rupture life. metalurgija.org.rs Furthermore, zirconium can modify the morphology of carbides at the grain boundaries, leading to a spheroidizing effect which can delay the development of grain boundary cracks. metalurgija.org.rs
In some cases, the interaction between zirconium and other trace elements, like boron, is critical. The combined presence of boron and zirconium can lead to the formation of a more continuous film-like structure of nanometer-sized precipitates (such as Cr₂₃C₆ boro-carbides) surrounded by γ' phases along the grain boundaries. mdpi.comresearchgate.net This complex grain boundary structure is associated with improved creep resistance. mdpi.com
However, the effect of zirconium on grain boundaries is not always straightforward. An excessive concentration of zirconium can lead to the formation of brittle phases at the grain boundaries, which can be detrimental to the alloy's properties. metalurgija.org.rs Therefore, the amount of zirconium must be carefully controlled to achieve the desired balance of properties.
Recrystallization and Texture Evolution in Nickel-Zirconium Alloys
The addition of nickel to Al-Mg-Zn-Cu-Zr alloys has a notable effect on their recrystallization behavior and texture evolution. In alloys with higher nickel content, the fraction of recrystallized grains increases. mdpi.com For instance, as the nickel content increases, the fraction of recrystallized grains can rise from 19% to 40%. mdpi.com This increase in the recrystallized fraction is accompanied by an increase in the proportion of high-angle grain boundaries (HAGBs), which can facilitate grain boundary sliding, a key mechanism for superplastic deformation. mdpi.com
The presence of micrometer-sized particles, which increases with higher nickel content, also plays a role in the recrystallization process. These particles can stimulate recrystallization by acting as nucleation sites. mdpi.com Consequently, an increase in the fraction of these particles leads to a higher proportion of HAGBs and a reduction in the mean grain size. mdpi.com
During superplastic deformation, dynamic recrystallization can occur, further increasing the fraction of HAGBs and contributing to high elongation. mdpi.com The evolution of the grain structure during deformation is therefore a critical factor in determining the mechanical response of these alloys.
Precipitation Behavior and Phase Transformations in Nickel-Zirconium Systems
The precipitation behavior and phase transformations in nickel-zirconium systems are complex and highly dependent on the alloy composition and thermal history. In nickel-based superalloys, zirconium is added to influence the precipitation of various phases, thereby enhancing high-temperature strength and creep resistance. scirp.orgscirp.org
Zirconium can participate in the formation of MC carbides, where it can be detected alongside niobium and titanium. mdpi.comresearchgate.net The addition of zirconium can increase the fraction of these (Nb, Ti, Zr)C carbides. mdpi.comresearchgate.net In some cases, zirconium can also promote the formation of Ni₃Ti and NiTi phases. researchgate.net
In Ni-Ti-Zr high-temperature shape memory alloys, even small variations in the nickel content can lead to vastly different transformation temperatures and responses to aging treatments. mdpi.com For example, a nickel-rich alloy can exhibit higher transformation temperatures due to the precipitation of nanoscale H-phase precipitates, while a nickel-lean alloy may show lower transformation temperatures due to the formation of (Ti,Zr)₂Ni precipitates. mdpi.com
Phase transformations are also central to the behavior of Zr-Ni-Co alloys, where intermetallic compounds can undergo martensitic phase transformations, leading to a shape memory effect at elevated temperatures. scientific.net In rapidly quenched Ni-Nb-Zr alloys, metastable phases with Ni₁₀Zr₇ and Ni₂₁Zr₈ crystal structures can form instead of the thermodynamically expected equilibrium phases. redalyc.org This is attributed to the lower surface energies of these metastable phases at the nanoscale and the strong negative mixing enthalpy between nickel and zirconium. redalyc.org
The table below summarizes some of the key phases and their roles in Ni-Zr containing alloys.
| Alloy System | Precipitate/Phase | Role/Observation |
| Ni-based superalloys | (Nb, Ti, Zr)C | Increased fraction with Zr addition. mdpi.comresearchgate.net |
| Ni-based superalloys | δ phase | Increased percentage on grain boundaries with Zr. metalurgija.org.rs |
| Ni-Ti-Zr | H-phase | Nanoscale precipitates in Ni-rich alloys. mdpi.com |
| Ni-Ti-Zr | (Ti,Zr)₂Ni | Precipitates in Ni-lean alloys. mdpi.com |
| Ni-Nb-Zr (rapidly quenched) | Ni₁₀Zr₇, Ni₂₁Zr₈ | Metastable phases formed instead of equilibrium phases. redalyc.org |
| Al-Cu-Ce-Mn-Zr-Ni | Al₃CuNi | Forms at higher Ni concentrations. mdpi.com |
Amorphous to Amorphous Transitions in Ni-Zr-B Alloys
The addition of small amounts of boron to amorphous nickel-zirconium alloys can induce a transformation from one amorphous phase to another. cambridge.orgcambridge.org This phenomenon has been observed in the Ni-Zr-B ternary alloy system, where boron concentrations as low as 1% can cause significant changes in the material's properties, such as its hydrogen storage characteristics. cambridge.orgcambridge.org
The structural transition between the two amorphous phases is suggested by the inability of models that accurately describe hydrogen storage in binary Ni-Zr to account for the behavior of the boron-containing alloys. cambridge.orgcambridge.org A proposed model suggests that the new amorphous phase accommodates hydrogen in interstitial sites with higher coordination numbers. cambridge.orgcambridge.org This amorphous-to-amorphous transition is a fascinating aspect of the Ni-Zr-B system, highlighting the profound impact that small alloying additions can have on the structure of glassy metals. cambridge.org
Defect Structures and Point Defects in Nickel-Zirconium Intermetallics
The study of defect structures and point defects is crucial for understanding the properties of nickel-zirconium intermetallics. In the Zr₇Ni₁₀ phase, anti-site defects, where a nickel atom occupies a zirconium site and vice versa, are predicted to be the dominant type of point defect at stoichiometric compositions. mdpi.com These anti-site defects are thought to form more readily in the Zr₇Ni₁₀ phase compared to the Zr₂Ni₇ phase. researchgate.net
In the Zr₂Ni₇ phase, Ni vacancy defects are predicted to be dominant at stoichiometric compositions, while Zr → Ni anti-site defects become more prevalent in Zr-rich compositions. mdpi.com The formation energies of these defects can influence the stability and properties of the intermetallic compounds. For instance, in ZrNi and Zr₂Ni, Zr vacancies are unstable and tend to decay into pairs of Ni vacancies and anti-site defects. researchgate.net
The presence of these point defects can also affect the material's response to irradiation. All three intermetallic compounds NiZr₂, NiZr, and Ni₃Zr have been observed to undergo amorphization under electron irradiation, with varying degrees of susceptibility. researchgate.net The complex crystal structures and large Burgers vectors of these intermetallics contribute to their generally low fracture toughness. nist.gov Understanding the nature and behavior of point defects is therefore essential for designing more robust and reliable nickel-zirconium intermetallic alloys. nist.gov
| Intermetallic Phase | Dominant Defect Type (Predicted) | Notes |
| Zr₇Ni₁₀ | Ni ↔ Zr anti-site defects | At stoichiometric compositions. mdpi.com |
| Zr₂Ni₇ | Ni vacancy defects | At stoichiometric compositions. mdpi.com |
| ZrNi | Ni vacancy and anti-site defects | Zr vacancies are unstable. researchgate.net |
| Zr₂Ni | Ni vacancy and anti-site defects | Zr vacancies are unstable. researchgate.net |
Advanced Characterization Techniques for Nickel Zirconium Systems
X-ray Diffraction (XRD) for Phase Identification and Structural Analysis
X-ray diffraction (XRD) is a fundamental technique for identifying the crystalline phases present in Ni-Zr systems. By analyzing the diffraction patterns, researchers can distinguish between various intermetallic compounds, amorphous phases, and solid solutions. core.ac.ukaip.org
In as-cast (Ni65.5Zr34.5)100−xAlx alloys, XRD has been used to identify different crystalline phases such as Ni21Zr8, Ni10Zr7, Ni2Zr, and AlNi2Zr. scispace.com For Ni-Zr multilayered foils, XRD is employed to determine the final phases after self-propagating reactions, which can include Ni10Zr7 and Ni3Zr. aip.org The technique is also crucial for confirming the amorphous nature of rapidly solidified alloys, indicated by broad, diffuse haloes in the XRD pattern instead of sharp Bragg peaks. aip.orgumich.edu For instance, a broad diffraction peak between 32° and 42° (2 theta) is characteristic of an amorphous Zr55.7Cu22.4Ni7.2Al14.7 alloy. nih.gov
Furthermore, XRD analysis helps in studying phase transformations during processes like annealing. For example, in co-sputtered amorphous Ni-Zr thin films, grazing incidence XRD (GIXRD) has been used to track the evolution from an amorphous to a crystalline state, identifying the most probable phase as Ni7Zr2. researchgate.netarxiv.org In composites, XRD can confirm the presence of individual phases and the absence of reactions between them, such as in Ni-3YSZ composites where t-ZrO2, m-ZrO2, and Ni phases were identified. ptmk.net
Table 1: Identified Phases in Various Ni-Zr Systems by XRD
| Alloy System | Identified Phases | Reference |
| (Ni65.5Zr34.5)100−xAlx (as-cast) | Ni21Zr8, Ni10Zr7, Ni2Zr, AlNi2Zr | scispace.com |
| Ni/Zr (self-propagating reaction) | Ni10Zr7, Ni3Zr | aip.org |
| Ni:Zr, 2Ni:Zr (slow heating) | NiZr | aip.org |
| Zr-Ni and Zr-Ni-Al (metallic glasses) | Amorphous | aip.org |
| Ni-3YSZ (composites) | t-ZrO2, m-ZrO2, Ni | ptmk.net |
| Ni63Zr37 (sputtered thin film) | Amorphous, Ni3Zr, Ni-rich solid solution | tandfonline.com |
| (TiZr)0.5(Ni0.6Cr0.1V0.1)2.1 (amorphous ribbons) | Amorphous, BCC, C14 Laves phases | mdpi.com |
Electron Microscopy Techniques
Electron microscopy provides high-resolution imaging and analytical capabilities to investigate the microstructure of Ni-Zr systems in detail.
Scanning Electron Microscopy (SEM) and Energy Dispersive Spectroscopy (EDS) for Microstructural and Elemental Analysis
Scanning Electron Microscopy (SEM) is widely used to observe the surface morphology and microstructure of Ni-Zr alloys. researchgate.netmdpi.com It can reveal features like grain size, phase distribution, and the presence of dendritic structures. confer.cz For example, in Ni-Ti-Zr based alloys, SEM has been used to identify dendrites rich in the (Ti, Zr)Ni phase. confer.cz In Ni/Zr multilayered foils, SEM helps to visualize the cross-section and surface after reactions.
Coupled with Energy Dispersive Spectroscopy (EDS), SEM becomes a powerful tool for elemental analysis. researchgate.netdiva-portal.org EDS allows for the determination of the chemical composition of different phases and regions within the microstructure. ptmk.netmdpi.com For instance, in a Zr28Ni44Cu28 melt-spun ribbon, SEM-EDS was used to measure the average compositions of the amorphous matrix and different crystalline phases. scielo.br Similarly, in Ni-x at.% Zr alloys, SEM with EDS helps in identifying the composition of primary and eutectic phases. researchgate.net EDS mapping can also reveal the distribution of elements within the material, as shown in the analysis of Cu-Ni-Zr alloys where Ni and Cu were found embedded within a Zr matrix. jcmns.org
Transmission Electron Microscopy (TEM) for Nanoscale Features and Diffraction
Transmission Electron Microscopy (TEM) offers much higher resolution than SEM, enabling the study of nanoscale features, crystal defects, and the identification of phases through diffraction. researchgate.netmdpi.comredalyc.org High-resolution TEM (HRTEM) can even visualize atomic-level structures. tandfonline.comnih.gov
In Ni-Zr systems, TEM is crucial for confirming the amorphous structure, often characterized by diffuse rings in the selected area electron diffraction (SAED) pattern. conicet.gov.aricm.edu.plresearchgate.net For instance, in a Ti25Zr17Ni29Cu29 alloy, TEM studies of melt-spun ribbons showed no evidence of nanocrystals within the amorphous structure. nih.gov Conversely, in ball-milled powders of the same composition, TEM revealed nanocrystallites of 2-5 nm in size embedded in an amorphous matrix. nih.gov
TEM and SAED are also used to identify crystalline phases that form during processes like annealing or solidification. researchgate.net In a Ni-Nb-Zr alloy, TEM and SAED were used to characterize metastable phases like Ni10Zr7 and Ni21Zr8. redalyc.org HRTEM has been instrumental in observing the initial stages of crystallization in amorphous Ni63Zr37 thin films, showing the formation of Ni3Zr followed by Ni-rich solid solution grains. tandfonline.com
Electron Backscatter Diffraction (EBSD) for Crystallographic Orientation
Electron Backscatter Diffraction (EBSD) is a technique used in conjunction with SEM to provide crystallographic information about the microstructure of a material. It maps the crystal orientation of the grains, which is crucial for understanding the texture and grain boundary characteristics of polycrystalline Ni-Zr alloys.
While direct examples for "Nickel;zirconium" were not prevalent in the search results, EBSD is a standard technique for characterizing the crystallographic texture of metallic alloys. For instance, in Al-Mg-Zn-Cu-Zr-xNi alloys, EBSD analysis was used to determine the fractions of high-angle and low-angle grain boundaries, which are critical for understanding mechanical behavior. mdpi.com This technique would be equally valuable for studying the crystallographic relationships between different phases in crystalline Ni-Zr alloys and understanding the effects of processing on the microstructure.
Spectroscopic Methods for Local Atomic Environments (e.g., Anomalous X-ray Scattering)
Spectroscopic methods are employed to probe the local atomic environment and short-range order in materials, which is particularly important for understanding the structure of amorphous Ni-Zr alloys.
Anomalous X-ray Scattering (AXS) is a powerful technique that can provide element-specific information about the local atomic structure. While specific AXS studies on "this compound" were not the primary focus of the search results, related X-ray absorption fine structure (XAFS) methods have been used. XAFS, including Extended X-ray Absorption Fine Structure (EXAFS) and X-ray Absorption Near Edge Structure (XANES), provides information about the coordination numbers and interatomic distances around specific elements. arxiv.orgaip.org
For example, in Ni-Zr-Nb glassy alloys, XAFS has been used to investigate the local atomic configuration around Ni, Nb, and Zr atoms. aip.orgaip.org These studies have suggested that Zr atoms may have a relatively small coordination number in the glassy state compared to their crystalline counterparts. aip.org EXAFS analysis of amorphous Ni-Zr alloy thin films helped in qualitatively describing the composition as Ni7Zr2 with some oxide components by examining the nearest neighbor distances. arxiv.org
Differential Scanning Calorimetry (DSC) for Thermal Analysis and Phase Transformation Temperatures
Differential Scanning Calorimetry (DSC) is a thermal analysis technique used to measure the heat flow associated with phase transitions as a function of temperature. It is extensively used to determine characteristic temperatures of Ni-Zr alloys, such as the glass transition temperature (Tg), the onset of crystallization temperature (Tx), and melting and liquidus temperatures (Tm, Tl). researchgate.netmdpi.comredalyc.org
The difference between Tx and Tg (ΔTx = Tx - Tg) defines the supercooled liquid region, which is an indicator of the thermal stability of an amorphous alloy. aip.orgnih.gov For example, a Zr55.7Cu22.4Ni7.2Al14.7 bulk amorphous alloy was found to have a Tg of 713 K and a Tx of 779 K, resulting in a wide supercooled liquid region of 66 K. nih.gov In Ni-Zr-Al metallic glasses, the addition of Al was shown to significantly increase the supercooled liquid region, indicating enhanced stability of the glassy phase. aip.org
DSC is also used to study the kinetics of crystallization and to identify the sequence of phase formation during heating. aip.orgtandfonline.com The DSC curve of a Zr28Ni44Cu28 melt-spun ribbon showed two exothermic peaks, indicating a two-stage crystallization process. scielo.br By varying the heating rate, the activation energy for crystallization can be determined using the Kissinger method. tandfonline.com
Table 2: Thermal Properties of Various Ni-Zr Based Amorphous Alloys Determined by DSC
| Alloy Composition | Tg (K) | Tx (K) | ΔTx (K) | Reference |
| Zr55.7Cu22.4Ni7.2Al14.7 | 713 | 779 | 66 | nih.gov |
| Zr67Ni33 | - | 676 | 29 | aip.org |
| Zr60Ni30Al10 | - | 758 | 70 | aip.org |
| Ni60Ti20Zr20 | 760 | 810 | 50 | dtic.mil |
| Ti42.5Zr7.5Cu40Ni5Sn5 | 683.3 | 747.2 | 63.9 | |
| Ni60Nb40 | - | 805 | - | ut.ac.ir |
| Ni60Nb20Zr20 | - | 866 | - | ut.ac.ir |
| Ni60Zr40 | - | 749 | - | ut.ac.ir |
Neutron Scattering for Amorphous Structure Confirmation
Neutron scattering is a powerful, non-destructive technique used to determine the atomic and/or magnetic structure of materials. stfc.ac.uk It is particularly effective for studying amorphous systems like Nickel-Zirconium (Ni-Zr) alloys, where the lack of long-range crystalline order necessitates methods that can probe local atomic arrangements. stfc.ac.ukarxiv.org Unlike X-rays, which interact with an atom's electron cloud, neutrons interact with the nucleus, providing complementary information. stfc.ac.ukacs.org This interaction is isotope-specific and allows for strong scattering from light elements even in the presence of heavier ones. stfc.ac.uk
The primary output of an elastic neutron scattering experiment is the static structure factor, S(q), which describes the statistical distribution of atoms in the material. arxiv.orgscispace.com For a binary alloy, the total S(q) is a weighted sum of three partial structure factors (e.g., S_NiNi(q), S_ZrZr(q), and S_NiZr(q)), which describe the correlations between specific pairs of atoms. aip.org By applying a Fourier transform to the structure factor, one can obtain the pair distribution function (PDF), G(r), or the related radial distribution function (RDF). researchgate.net These functions provide a one-dimensional description of the three-dimensional atomic arrangement, revealing the probability of finding another atom at a certain distance 'r' from a reference atom. researchgate.net
Research Findings in Ni-Zr Systems
Neutron diffraction studies have been instrumental in confirming the amorphous, or glassy, structure of Ni-Zr alloys and characterizing their short-range order (SRO). arxiv.orgscispace.com The absence of sharp Bragg peaks in the diffraction pattern and the presence of broad, diffuse halos are the primary indicators of an amorphous structure.
Short-Range Order (SRO): Studies on various Ni-Zr compositions consistently reveal a high degree of both topological and chemical SRO. scispace.comresearchgate.net For instance, in mechanically alloyed (MA) and melt-spun (MS) Ni-Zr specimens, the Warren-Cowley short-range order parameter was found to be negative, which signifies a strong tendency for compound formation. researchgate.net This means that Ni atoms preferentially surround themselves with Zr atoms, and vice-versa, rather than atoms of the same kind. researchgate.net This preferred Zr-Ni bonding is a key feature of the amorphous structure. scispace.com In some compositions, such as the Zr₃₆Ni₆₄ glass, this chemical ordering gives rise to a "pre-peak" at low q-values in the structure factor, which is attributed to Zr-Zr and Ni-Ni correlations. scispace.com
Partial Structure Factors and Pair Distribution Functions: To deconstruct the local environment completely, researchers often combine neutron diffraction with techniques like isotopic substitution. aip.org In this method, samples are prepared with different isotopes of an element (e.g., ⁵⁸Ni and ⁶⁰Ni) which have different neutron scattering lengths, allowing for the mathematical extraction of the three partial structure factors. aip.org For amorphous Ni₀.₃₃Zr₀.₆₇, combining neutron and X-ray diffraction allowed for the determination of all three partial radial distribution functions. aps.orgresearchgate.net This detailed analysis revealed not only the nearest-neighbor distances but also evidence for a Ni-Zr-Ni correlation beyond the immediate first-neighbor shell, highlighting the sensitivity of neutron scattering. aps.orgresearchgate.net
Atomic Distances and Coordination Numbers: The analysis of the pair distribution function yields critical data on the average distances between neighboring atoms and the number of those neighbors (coordination number). Research on MS-Ni₃₁Zr₆₉ and MA-Ni₃₀Zr₇₀ showed a strong similarity in their short-range structure, with a nearest Ni-Zr distance of approximately 2.66 Å and a Zr-Zr distance of about 3.25 Å. researchgate.net The first peak in the PDF represents these nearest-neighbor atomic distances. researchgate.net For example, in a (Ni₀.₆₀Nb₀.₄₀)₇₀Zr₃₀ alloy, the main feature of the first peak occurs at ~0.268 nm (2.68 Å). researchgate.net
The following tables summarize key findings from neutron scattering analyses of amorphous Ni-Zr alloys prepared by different methods.
Table 1: Coordination Numbers in Amorphous Ni-Zr Alloys
This table shows the average number of neighboring atoms (coordination number, Z) for different atomic pairs in amorphous Nickel-Zirconium alloys prepared by melt-spinning (MS) and mechanical alloying (MA). The data indicates a strong preference for unlike neighbors (Ni-Zr).
| Alloy Composition | Preparation Method | Z_NiNi | Z_NiZr | Z_ZrNi | Z_ZrZr |
| Ni₃₁Zr₆₉ | MS | 1.1 | 8.0 | 3.6 | 9.7 |
| Ni₃₀Zr₇₀ | MA | 0.8 | 8.2 | 3.5 | 10.3 |
| Ni₆₅Zr₃₅ | MA | 6.5 | 4.8 | 8.9 | 4.2 |
| Data sourced from Kuschke et al. (1991) researchgate.net |
Table 2: Atomic Distances in Amorphous Ni-Zr Alloys
This table presents the experimentally determined nearest-neighbor atomic distances (in Angstroms, Å) for various atomic pairs within amorphous Ni-Zr alloys. These are compared to expected values based on the Goldschmidt radii.
| Alloy Composition | Atomic Pair | Experimental Distance (Å) | Goldschmidt Expected Distance (Å) |
| Ni₃₀Zr₇₀ / Ni₃₁Zr₆₉ | Ni-Zr | 2.66 | 2.84 |
| Ni₃₀Zr₇₀ / Ni₃₁Zr₆₉ | Zr-Zr | 3.25 | - |
| Ni₆₅Zr₃₅ | Ni-Ni | - | 2.49 |
| Data sourced from Kuschke et al. (1991) researchgate.net |
Functional Properties and Applications of Nickel Zirconium Systems
Hydrogen Storage Materials and Hydride Formation in Nickel-Zirconium Alloys
Nickel-zirconium alloys have been extensively studied for their ability to reversibly store hydrogen. The formation of metal hydrides in these alloys is a complex process governed by thermodynamic, electronic, and kinetic factors.
Thermodynamics of Hydride Formation in Ni-Zr Alloys
The thermodynamics of hydride formation dictates the conditions of hydrogen absorption and desorption. The stability of the resulting hydrides is a key parameter, often characterized by the enthalpy (ΔH) and entropy (ΔS) of formation. The interest in intermetallic alloys for hydrogen storage began with the discovery that ZrNi can reversibly form ZrNiH₃. diva-portal.org The stability of this hydride is intermediate between the very stable ZrH₂ and the unstable NiH. diva-portal.org
The heat of formation for various crystalline Ni-Zr alloys has been determined experimentally. For instance, the heat of formation for amorphous Ni₆₄Zr₃₆ is derived from its crystalline counterpart. scispace.com The table below presents the experimentally determined heats of formation for several binary Ni-Zr alloys.
| Alloy Composition | Heat of Formation (kJ/mol) | Reference |
|---|---|---|
| Amorphous Ni₆₄Zr₃₆ | -46.4 | scispace.com |
| Crystalline Ni₆₄Zr₃₆ | -41.8 | scispace.com |
| Ni₅Zr₂ | -38.5 | scispace.com |
| Ni₁₀Zr₇ | -43.9 | scispace.com |
Pressure-composition-temperature (PCT) isotherms are crucial for characterizing the hydrogen storage properties of materials, revealing the relationship between hydrogen pressure and the amount of hydrogen absorbed at a constant temperature. For crystalline Ni₆₄Zr₃₆, which is a two-phase mixture of Ni₁₀Zr₇ and Ni₅Zr₂, its PCT isotherms are a weighted average of the isotherms of the individual phases. scispace.com The maximum hydrogen to metal ratio (H/M) for Ni₁₀Zr₇-hydride at room temperature has been reported to be between 0.9 and 1.1. scispace.com
Electronic Structure Modifications upon Hydrogen Absorption in Ni-Zr Systems
Upon hydrogenation, there is a transfer of electronic charge. Density functional theory (DFT) calculations have shown that in zirconium-based hydrides, there is an electron charge transfer from the metal lattice to the hydrogen atom. acs.org This suggests that hydrogen is not purely anionic, as the low-lying hydrogen states overlap with the metal d, p, and s states. acs.org For instance, in a study of (SiO)₃ZrH reacting with CO₂, an increase in the positive charge of Zr and a decrease in the negative charge of H was observed, indicating a charge transfer from the complex to the CO₂ molecule. rsc.org
The density of states (DOS) provides insight into the distribution of electronic states. In hydrogenated Zr-Ni-Cu metallic glasses, ultraviolet photoemission spectroscopy (UPS) revealed that hydrogen primarily modifies the Cu-derived states, while the Ni- and Zr-derived states are affected to a lesser extent. nih.gov In martensitic Ti₀.₆₇Zr₀.₃₃Ni, the formation of hydrides causes a shift of some metal states to lower energies due to their interaction with hydrogen s states, and an increase in the number of states at the Fermi energy. osti.gov
Kinetics of Hydrogen Absorption/Desorption in Nickel-Zirconium Systems
The speed at which hydrogen can be absorbed and desorbed is a critical factor for practical hydrogen storage applications. The kinetics are influenced by factors such as the alloy's composition, surface properties, and the presence of catalytic elements.
The activation energy for hydrogen absorption varies with the alloy composition. For Zr₆₇Ni₃₃, the activation energy for hydrogen absorption is 0.63 kcal/mol, while for Zr₈₅Ni₁₅, it is 2.8 kcal/mol. tandfonline.com A statistical calculation model has been developed to predict hydrogen diffusion parameters in alloys, and good agreement with experimental data has been found for Ni and Zr alloys. diva-portal.org
Computational studies have also been employed to understand hydrogen diffusion. Ab initio calculations on hydrogen diffusion in zirconium oxide have shown that the activation energy is in the range of 120–200 kJ/mol. tandfonline.com For Nb₂₀Ni₂₀Ti₂₀Zr₂₀Co₂₀ high-entropy alloys, the activation energy of permeability is 30 kJ/mol. mdpi.com
Role of Alloying Elements (e.g., Ti) in Hydrogen Storage Properties of Ni-Zr Alloys
The addition of other elements to Ni-Zr alloys can significantly alter their hydrogen storage properties. Titanium is a common alloying element that can improve both the thermodynamics and kinetics of hydrogen absorption and desorption.
Adding Zr to Ti-based alloys can increase the unit cell volume, which in turn can improve the activation performance and increase hydrogen absorption. semanticscholar.org In Ti-V-Cr alloys, the addition of a Zr₇Ni₁₀ intermetallic enhances the kinetic reaction without significantly changing the hydrogen storage capacity. mdpi.com This is attributed to the presence of Zr in the intergranular phase, which has a high affinity for hydrogen. mdpi.comnih.gov
The substitution of Ti with Zr in Ti₁₋ₓZrₓMn₂ alloys leads to an increase in the lattice constant and a decrease in the plateau pressure for hydrogen absorption and desorption. acs.org Similarly, in Ti-Zr-Mn-Cr-V alloys, substituting Ti with Zr enhances the hydrogen storage capacity and decreases the platform pressure. semanticscholar.org
Computational Studies on Hydrogen Storage Potential in Nickel-Zirconium Compounds
Computational methods, particularly those based on density functional theory (DFT), are powerful tools for investigating the hydrogen storage potential of Ni-Zr compounds. These studies provide insights into the stability, electronic structure, and thermodynamic properties of these materials at an atomic level.
DFT calculations have been used to study the stability of Ni- and Ti-doped Zr₂Fe alloys, showing that Ni doping can be beneficial for improving hydrogen absorption performance. unimi.it The larger gap radius in Zr₂(Fe₁₋ₓNiₓ) due to the smaller atomic radius of Ni compared to Fe is thought to facilitate the embedding and diffusion of hydrogen atoms. unimi.it
First-principles calculations have been performed on the AB-type ZrNi alloys to investigate the effect of native defects and H-doping on their electrochemical and thermodynamic properties. osti.gov These studies revealed that such defects can have a beneficial effect on the hydrogen storage properties by decreasing the stability and decomposition temperature. osti.gov Furthermore, computational studies on martensitic Ti₀.₆₇Zr₀.₃₃Ni have elucidated the thermodynamics of hydride formation, showing that isostructural (Ti,Zr)Ni hydrides with more titanium have improved potential for hydrogen storage. osti.gov
Catalytic Applications of Nickel-Zirconia and Ni-Zr Intermetallics
Nickel-zirconia (Ni-ZrO₂) and Ni-Zr intermetallic compounds are versatile catalysts with applications in various important industrial processes, including steam reforming, CO₂ methanation, and hydrogenation reactions.
In CO₂ methanation, Ni-ZrO₂ catalysts are highly active and selective. mdpi.comresearchgate.net The interaction between Ni and the ZrO₂ support is key to their performance. mdpi.com The addition of promoters can further enhance the catalytic activity. For example, adding an appropriate amount of Si to a Ni/ZrO₂ catalyst can improve its performance at low temperatures. semanticscholar.org
The table below summarizes the catalytic performance of various Ni-Zr based catalysts in different reactions.
| Catalyst | Reaction | Temperature (°C) | Conversion (%) | Selectivity (%) | Reference |
|---|---|---|---|---|---|
| Ni/ZrO₂ | Ethanol Steam Reforming | 550 | - | - | unife.it |
| Ni-0.1Si/ZrO₂ | CO₂ Methanation | 250 | CO₂: 72.5, H₂: 73.4 | CH₄: 99.6 | semanticscholar.org |
| 5Ni15YZr | Methane (B114726) Dry Reforming | 700 | CH₄: 56.1, CO₂: 64.3 | - | mdpi.compsecommunity.org |
| Ni-CeO₂-ZrO₂ | Methane Dry Reforming | 750 | CH₄: 44, CO₂: 55 | H₂/CO ratio: 0.75 | acs.org |
| Ni/ZrO₂ | CO₂ Hydrogenation | 400 | - | High CH₄ | ucl.ac.uk |
| NiZn/ZrO₂ | CO₂ Hydrogenation | 400 | - | Enhanced CO | ucl.ac.uk |
Ni-Zr intermetallic compounds, when used as catalyst precursors, can decompose to form highly active Ni-ZrO₂ systems. acs.org These catalysts have shown promise in methane dry reforming, exhibiting resistance to coking. acs.org Furthermore, nickel-silicon intermetallics have demonstrated enhanced selectivity in the hydrogenation of cinnamaldehyde (B126680) and phenylacetylene. acs.org
Zirconia-Supported Nickel Catalysts in Organic Synthesis
Zirconia (ZrO₂) has been extensively utilized as a functional support for nickel catalysts due to its unique properties, including redox capabilities, acid-base bifunctionality, thermal and mechanical stability, and high ionic conductivity. mdpi.comsemanticscholar.org These characteristics make Ni/ZrO₂ systems highly effective in various organic synthesis reactions. The interaction between nickel and zirconia can enhance catalytic activity and selectivity for specific products.
One significant application is in the hydrogenation of carbon dioxide (CO₂). While monometallic nickel catalysts supported on zirconia (e.g., 5%Ni/ZrO₂) tend to show very high selectivity towards methane (99%), the introduction of a second metal like tin (Sn) can significantly alter the reaction pathway. acs.orgnih.gov For instance, a 5%Ni-5%Sn/ZrO₂ catalyst demonstrated a methanol (B129727) formation rate of 0.0417 μmol/(gcat·s) with 54% selectivity at 250 °C. acs.orgnih.gov This highlights the tunability of the catalyst system for producing valuable chemicals like methanol. acs.orgnih.gov
In the realm of biomass conversion, nickel-zirconium catalysts have proven efficient in producing biofuels. Magnetic nickel-zirconium oxide nanoparticles have been used for the direct conversion of biomass derivatives, such as ethyl levulinate and fructose, into γ-valerolactone (GVL), a valuable biofuel component. cas.cn A hydrogen-reduced magnetic Ni₅Zr₅ nanocatalyst achieved a high GVL yield of 95.2% from ethyl levulinate at 200°C without an external hydrogen source. cas.cn The magnetic nature of these catalysts also facilitates easy recovery and reuse. cas.cn
Furthermore, Ni/ZrO₂ catalysts are employed in the liquid phase hydrogenation of organic compounds like maleic anhydride (B1165640). The choice of complexing agent during catalyst preparation can influence the metal-support interaction and, consequently, the catalytic performance. gychbjb.com When acetylacetone (B45752) was used as a complexing agent, the resulting Ni/ZrO₂-AC catalyst showed the highest metal dispersion and activity for C=O bond hydrogenation, achieving 100% conversion of maleic anhydride and 47.0% selectivity to γ-butyrolactone at 210 °C and 5 MPa H₂. gychbjb.com The high activity of Ni/ZrO₂ catalysts in reactions like CO methanation is also attributed to active sites on the ZrO₂ surface and the phenomenon of hydrogen spillover. researchgate.net
| Catalyst Composition | Reaction | Substrate | Main Product | Conversion (%) | Selectivity (%) | Reference(s) |
| 5%Ni/ZrO₂ | CO₂ Hydrogenation | CO₂ | Methane | - | 99 | acs.orgnih.gov |
| 5%Ni-5%Sn/ZrO₂ | CO₂ Hydrogenation | CO₂ | Methanol | - | 54 | acs.orgnih.gov |
| H₂-reduced Ni₅Zr₅ | Biomass Conversion | Ethyl Levulinate | γ-valerolactone | - | 95.2 (Yield) | cas.cn |
| Ni/ZrO₂-AC | Maleic Anhydride Hydrogenation | Maleic Anhydride | γ-butyrolactone | 100 | 47.0 | gychbjb.com |
Hydrocracking and Hydrodeoxygenation Processes over Nickel-Zirconium Catalysts
Nickel-zirconium catalysts are effective in upgrading bio-oils and other renewable feedstocks through hydrocracking and hydrodeoxygenation processes. These reactions are crucial for converting large organic molecules into smaller, more valuable hydrocarbons suitable for use as fuels.
In particular, nickel-loaded sulfated zirconia (Ni-SZ) has been successfully applied to the hydrocracking of used palm cooking oil to produce gasoline-range hydrocarbons. bme.hu The acidity of the sulfated zirconia support, combined with the hydrogenation function of nickel, facilitates the cracking and deoxygenation of the fatty acid triglycerides present in the cooking oil. The concentration of nickel loaded onto the catalyst is a key parameter that influences its activity and the selectivity towards desired products. bme.hu
The conversion of lignocellulosic biomass, a complex and abundant renewable resource, also benefits from the use of Ni-Zr based catalysts. The introduction of calcium to nickel catalysts supported on zirconia (Ni/CaO–ZrO₂) has been shown to decrease the tendency for coke formation during the high-temperature conversion of biomass. d-nb.info This improved stability is critical for the long-term operation of the catalyst. In tests using cellulose (B213188) as a model compound, a Ni/CaO–ZrO₂ catalyst prepared by a co-impregnation method yielded the highest amount of hydrogen, indicating its effectiveness in breaking down the biomass structure. d-nb.info The preparation method itself was found to influence the size of the NiO crystallites on the catalyst surface, which in turn affects the catalytic activity. d-nb.info
Role of Nickel-Zirconium Intermetallic Compounds in Catalytic Reactions
Nickel-zirconium intermetallic compounds often serve as highly effective catalyst precursors. nih.govacs.org These materials, with their well-defined atomic arrangements, can be transformed under reaction conditions into highly active catalytic systems. nih.govacs.orgtandfonline.com This in-situ activation process typically involves the decomposition of the intermetallic structure to form finely dispersed nickel nanoparticles supported on zirconia (Ni-ZrO₂). nih.govacs.org This resulting metal-oxide interface is often credited with enhanced catalytic activity, selectivity, and stability. nih.gov
For example, in methane dry reforming (DRM), bimetallic Ni-Zr alloys and intermetallic compounds decompose upon activation to form active Ni-ZrO₂ systems. nih.gov This strategy has been shown to generate catalysts with superior performance compared to conventionally prepared supported catalysts. nih.gov Similarly, in the Fischer-Tropsch synthesis, alloys with the general formula Zr₅₀NiₓCo₅₀₋ₓ act as precursors. capes.gov.br During the reaction, these alloys, which are initially paramagnetic, transform into ferromagnetic materials. This change is attributed to the conversion of zirconium into zirconium oxide, which results in the formation of free, catalytically active 3d-transition metals (Ni and Co). capes.gov.br
Intermetallic compounds of the MNi₅ type, where M can be zirconium, have also been studied as methanation catalysts. nih.gov It is proposed that the active species is nickel, formed from the decomposition of the intermetallic compound. However, the properties of this active nickel are influenced by the nature of the other metal (in this case, zirconium) in the precursor, leading to unique catalytic behaviors. nih.gov While pure nickel and pure zirconium exhibit low catalytic activity, their intermetallic compounds can generate significantly higher efficiency. researchgate.net
Influence of Support Materials and Doping on Catalytic Activity of Ni-Zr Systems
The choice of support material and the introduction of dopants are critical strategies for enhancing the catalytic activity, stability, and coke resistance of nickel-zirconium systems. mdpi.comnih.gov Zirconia itself is a favorable support due to its thermal stability and redox properties. mdpi.comsemanticscholar.org However, its performance can be further tailored.
The crystalline phase of the zirconia support plays a significant role. The tetragonal phase of zirconia (t-ZrO₂) is often more desirable than the monoclinic phase (m-ZrO₂). Doping the zirconia support with lanthanum oxide (La₂O₃) has been shown to stabilize the t-ZrO₂ phase, leading to a higher dispersion of the nickel active phase and improved catalytic activity in reactions like CO₂ reforming. mdpi.comsemanticscholar.orgresearchgate.net Lanthanum modification can also suppress the formation of NiO–ZrO₂ solid solutions, allowing for a more complete reduction of the active nickel phase at lower temperatures. mdpi.com
Adding dopants directly to the nickel-zirconia system can also have profound effects. Doping with ceria (CeO₂) can enhance redox properties, though in some cases, La₂O₃ modification has shown a more significant impact on activity than CeO₂ doping. mdpi.comsemanticscholar.orgresearchgate.net The incorporation of zirconium itself as a dopant into other support materials like ceria (CeO₂) or alumina (B75360) (Al₂O₃) is another effective approach. Adding Zr to Ni/CeO₂ catalysts improves activity and H₂ selectivity in methane dry reforming by enhancing the reducibility of ceria and preventing the sintering of nickel particles. researchgate.netmdpi.com Similarly, doping an Al₂O₃ support with Zr for Ni catalysts used in ammonia (B1221849) decomposition can increase Ni dispersion and surface area. researchgate.net Other dopants like Strontium (Sr) have been used to improve the surface basicity of Ni/W-Zr catalysts for CO₂ methanation, leading to higher activity and stability. nih.gov
| Base Catalyst/Support | Dopant | Preparation Method | Key Effects | Application | Reference(s) |
| Ni/ZrO₂ | La₂O₃ | Incipient Wetness Impregnation | Stabilizes tetragonal ZrO₂ phase, enhances Ni dispersion, improves reducibility | CO₂ Reforming | mdpi.comsemanticscholar.orgresearchgate.net |
| Ni/ZrO₂ | CeO₂ | Incipient Wetness Impregnation | Minor changes to surface properties and activity compared to La-doping | CO₂ Reforming | mdpi.comresearchgate.net |
| Ni/CeO₂ | Zr | - | Improves activity and H₂ selectivity, enhances reducibility, prevents Ni sintering | Methane Dry Reforming | researchgate.netmdpi.com |
| Ni/Al₂O₃ | Zr | - | Increases Ni dispersion and Ni surface area | Ammonia Decomposition | researchgate.net |
| Ni/W-Zr | Sr | - | Improves surface basicity, enhances activity and stability | CO₂ Methanation | nih.gov |
| NiO | Zr | Impregnation | Enhances catalytic activity and stability, improves oxygen storage capacity and reducibility | - | researchgate.net |
Self-Activation and Decomposition Phenomena in Nickel-Zirconium Catalysts
A notable characteristic of certain nickel-zirconium catalyst systems, particularly those derived from intermetallic precursors, is their ability to undergo in situ activation, sometimes referred to as self-activation, under reaction conditions. acs.org This process involves the transformation of a stable, less active precursor material into the final, highly active catalyst.
Intermetallic compounds such as Ni-Zr alloys are prime examples of precursors that decompose to form the active catalyst. nih.govacs.org During processes like methane dry reforming, these alloys break down to create a highly active Ni-ZrO₂ interface. nih.govacs.org This decomposition steers the formation of the catalyst's morphology, leading to well-dispersed and strongly anchored metal particles, which enhances activity and stability. nih.gov Similarly, intermetallic compounds of the formula MNi₅ (where M=Zr) decompose to form active nickel species for methanation, with the Zr influencing the final properties of the nickel. nih.gov
The activation procedure itself can significantly impact the catalyst's performance. For Ni/ZrO₂ catalysts used in the partial oxidation of methane, the activation method determines the final state of the nickel species and the catalyst's stability. nih.gov An oxidation-reduction treatment can yield highly active and stable catalysts, while a direct reduction treatment might lead to oscillating activity due to the formation of different nickel species. nih.gov Some studies note that an obstacle for nickel catalysts can be their deactivation under harsh conditions and an inability to self-activate, necessitating strategies like optimizing preparation and activation procedures to improve performance. researchgate.net However, the use of intermetallic precursors is a key strategy to induce this beneficial decomposition and self-activation, leading to robust catalysts. acs.org This in-situ generation of the active Ni-ZrO₂ phase boundary is considered crucial for achieving high, stable activity and resistance to coking. mdpi.com
Biocompatibility and Biomedical Applications of Nickel-Zirconium Alloys
Zirconium and its alloys are gaining significant attention for biomedical applications, particularly in orthopedics and dentistry, due to their excellent biocompatibility, high corrosion resistance in bodily fluids, and favorable mechanical properties. researchgate.netafricanjournalofbiomedicalresearch.comscielo.br Zirconium is considered to have low ionic cytotoxicity and good osteocompatibility. researchgate.net The development of Ni-free zirconium-based bulk metallic glasses (BMGs) has shown particular promise for medical uses. nih.govresearchgate.net
These Ni-free Zr-based BMGs, such as Zr₆₀Nb₅Cu₂₂.₅Pd₅Al₇.₅ and Zr₆₀Nb₅Cu₂₀Fe₅Al₁₀, exhibit not only high strength but also excellent corrosion resistance. nih.gov This resistance is attributed to the formation of a passive film on the alloy's surface that is rich in zirconium, niobium, and aluminum oxides. nih.gov The potential for these materials in biomedical implants is significant, as they combine desirable mechanical properties with biological safety. nih.govresearchgate.net While pure zirconium alloys can have low hardness and wear resistance, these properties can be improved by alloying with other elements. africanjournalofbiomedicalresearch.com The goal is to develop new alloys, often avoiding potentially problematic elements like nickel, to serve as reliable materials for implants. scielo.br
Assessment of Cytocompatibility in Vitro for Ni-Zr Alloys
In vitro cytocompatibility studies are essential for evaluating the potential toxicity of materials before they can be considered for biomedical applications. These tests typically involve exposing cell lines, such as fibroblasts, to the material or its extracts and assessing cell viability and proliferation.
Studies on nickel-free, zirconium-based bulk metallic glasses (BMGs) have demonstrated excellent cytocompatibility. For example, Zr-based BMGs like Zr₆₀Nb₅Cu₂₀Fe₅Al₁₀ and Zr₆₀Nb₅Cu₂₂.₅Pd₅Al₇.₅ have shown biocompatibility as good as the widely used medical alloy Ti-6Al-4V. nih.gov Further research on similar Ni-free Zr-based BMGs indicated cell viability and proliferation activity that was comparable or even better than Ti-6Al-4V. researchgate.net The good biocompatibility is often linked to the formation of a stable zirconium oxide layer on the surface, which limits the release of potentially toxic ions. researchgate.net
In contrast, alloys containing nickel, such as Nickel-Chromium (Ni-Cr), often exhibit higher cytotoxicity. semanticscholar.orgmdpi.com Studies have shown that Ni ions released from Ni-Cr alloys can have a significant cytotoxic effect, which is attributed to the high percentage of nickel in the alloy. semanticscholar.org The addition of beryllium to Ni-Cr alloys can further increase these cytotoxic effects. mdpi.com
Comparative studies on various titanium alloys that include zirconium also support the excellent biocompatibility of zirconium-containing systems. Ti-Nb-Zr alloys showed over 94% cell viability for L-929 fibroblast cells, indicating excellent cytocompatibility and suggesting they are suitable candidates to replace Ti-Ni alloys in biomedical applications. nih.gov
| Alloy System | Cell Line | Key Findings | Conclusion on Biocompatibility | Reference(s) |
| Ni-free Zr-based BMGs (e.g., Zr₆₀Nb₅Cu₂₀Fe₅Al₁₀) | - | Cell viability and proliferation comparable or better than Ti-6Al-4V alloy. | Promising for medical applications. | nih.govresearchgate.net |
| Ni-Cr Alloys | Human Gingival Fibroblasts (HGF) | Highest cytotoxic effect compared to cpTi and Ag-Pd alloys. | Cytotoxic. | semanticscholar.org |
| Ni-Cr-Be Alloys | - | Increased risk of genotoxicity and cytotoxicity compared to Be-free alloys. | Use with caution; may present significant risk. | mdpi.com |
| Ti-Nb-Zr Alloys | L-929 Fibroblasts | >94% cell viability; good cell adhesion and proliferation. | Excellent cytocompatibility. | nih.gov |
Impact of Alloying Elements on Biocompatibility (e.g., Nb, Ti, Fe) in Ni-Zr Systems
The biocompatibility of Nickel-Zirconium (Ni-Zr) systems, particularly for biomedical applications, is a critical area of research. While Ni-Ti alloys are widely used, concerns about the adverse effects of nickel (Ni) ions, such as allergic reactions and cytotoxicity, have prompted investigations into modifying these alloys with additional elements. researchgate.netmatec-conferences.org The introduction of elements like Niobium (Nb), Titanium (Ti), and Iron (Fe) into Ni-Zr based alloys aims to enhance their biocompatibility by either stabilizing the surface, reducing Ni release, or improving cellular response. matec-conferences.orghilarispublisher.com
Research into Ti-Ni-Nb-Zr shape memory alloys (SMAs) has shown that the addition of Nb can improve biocompatibility. researchgate.net In a study of Ti-10Zr-(40-x)Ni-xNb alloys, the composition with 2 at.% Nb demonstrated the best corrosion resistance, which is a key indicator of biocompatibility as it relates to the release of potentially harmful ions in a biological environment. researchgate.net The addition of Nb and Zr to titanium alloys has been shown to increase hardness and ductility, which are crucial mechanical properties for implants. imim.pl Furthermore, some studies have found that increasing the Nb content in Nb-Zr alloys improves their initial mechanical properties, corrosion resistance, and biocompatibility. mdpi.com
The use of Fe as an alloying element in Zr-based bulk metallic glasses (BMGs) has also been explored to create Ni-free alternatives for biomedical applications. researchgate.net These Zr-Al-Fe-Cu BMGs have demonstrated excellent corrosion resistance and biological compatibility. researchgate.net The objective of incorporating elements like Nb, Fe, and Zr is to replace potentially detrimental elements like Ni and Vanadium, thereby reducing the risk of tissue damage and other health complications. hilarispublisher.com
The development of new Ti-Zr-Nb-Fe-Mo medium entropy alloys is another promising direction. These alloys, composed of non-toxic elements, aim to achieve a combination of high mechanical strength and a low elastic modulus, closer to that of human bone, to improve osseointegration and reduce stress shielding. researchgate.net
Interactive Data Table: Effect of Alloying Elements on Ni-Zr Systems
| Alloy System | Alloying Element | Key Finding on Biocompatibility |
| Ti-Ni-Nb-Zr | Nb | 2 at.% Nb showed the best corrosion resistance. researchgate.net |
| Zr-Al-Fe-Cu | Fe | Excellent corrosion resistance and biocompatibility. researchgate.net |
| Ti-Zr-Nb-Fe-Mo | Fe, Mo | Aims for high strength and low elastic modulus. researchgate.net |
| Nb-Zr | Nb | Increased Nb content improves biocompatibility. mdpi.com |
Ni-Free Zirconium-Based Alloys for Biomedical Implants
The development of nickel-free zirconium-based alloys is a significant area of research aimed at overcoming the biocompatibility issues associated with nickel, such as allergic reactions. diva-portal.org Zirconium-based bulk metallic glasses (BMGs) are particularly promising candidates for biomedical implants due to their unique combination of properties. diva-portal.orgresearchgate.net
Several Ni-free Zr-based BMG systems have been developed and investigated for their potential in biomedical applications. These include:
Zr-Cu-Fe-Al-Ag: A study on Ni-free Zr62.3Cu22.5Fe4.9Al6.8Ag3.5 BMG demonstrated good room temperature plasticity, high fracture strength, and high corrosion resistance in simulated body fluids. researchgate.net
Zr-Cu-Al-Nb-Pd: This Ni-free BMG system also showed excellent mechanical properties and superior corrosion resistance in an artificial body fluid, along with good biocompatibility. researchgate.net
Zr-Ti-Al-Fe-Cu-Ag: Research on Ni-free Zr60+xTi2.5Al10Fe12.5−xCu10Ag5 BMGs found that increasing the Zr content improved mechanical compatibility and bio-corrosion resistance. osti.gov These high-Zr-based BMGs also exhibited higher cell proliferation activity compared to pure Zr and Ti-6Al-4V alloy. osti.gov
Zr-Cu-Al-Ti: A Ni-free BMG plate of Zr60Cu19Fe5Al10Ti6 was shown to have better wear resistance in a phosphate (B84403) buffered saline (PBS) solution compared to the commonly used Ti6Al4V alloy. ams.org.cn
Beyond BMGs, research has also focused on other types of Ni-free zirconium-containing alloys. For instance, Ti-Nb-Zr shape memory alloys have been developed as a Ni-free alternative, exhibiting the necessary martensitic transformation for shape memory effects. aip.org The development of these alloys is driven by the need for materials with a low elastic modulus, closer to that of bone, to prevent stress shielding. researchgate.net The addition of Zr to Ti-Nb alloys can also enhance the critical stress for slip and the shape memory effect. imim.pl
Interactive Data Table: Properties of Ni-Free Zr-Based Biomedical Alloys
| Alloy Composition | Type | Key Properties |
| Zr62.3Cu22.5Fe4.9Al6.8Ag3.5 | BMG | Good plasticity, high strength, high corrosion resistance. researchgate.net |
| Zr60Cu22.5Pd5Al7.5Nb5 | BMG | Excellent mechanical properties, superior corrosion resistance, good biocompatibility. researchgate.net |
| Zr60+xTi2.5Al10Fe12.5−xCu10Ag5 | BMG | High Zr content improves mechanical compatibility and corrosion resistance. osti.gov |
| Ti-Nb-Zr | SMA | Ni-free with shape memory effect. aip.org |
Shape Memory Effects in Ni-Ti-Zr Alloys for Bio-applications
Shape memory alloys (SMAs) are a class of materials that can return to a predetermined shape when subjected to a specific stimulus, such as temperature change. nih.gov This unique property, along with superelasticity, makes them highly suitable for various biomedical applications, including orthodontic wires, stents, and surgical instruments. nih.govuowblogs.comnih.gov Nickel-Titanium (Ni-Ti) alloys, also known as Nitinol, are the most common SMAs used in the biomedical field. researchgate.net
The addition of Zirconium (Zr) to Ni-Ti alloys has been a focus of research to modify and enhance their properties for bio-applications. researchgate.netscielo.br One of the primary reasons for adding Zr is to increase the transformation temperatures of Ni-Ti alloys. scielo.brtsukuba.ac.jp This is particularly important for creating high-temperature shape memory alloys. scielo.br Studies have shown that increasing the Zr content in Ti50Ni50-xZrx alloys leads to a significant increase in the martensitic start (Ms) and austenitic start (As) transformation temperatures. scielo.br
While Ni-Ti based alloys have demonstrated excellent shape memory properties, the concern over Ni-ion release has led to the development of Ni-free SMAs. upc.edu β-type Ti-based SMAs containing non-toxic elements are being studied as promising alternatives. upc.edu Ti-Nb-Zr alloys, for example, have been designed to exhibit shape memory effects without the presence of nickel. aip.org
Interactive Data Table: Transformation Temperatures of Ti50Ni50-xZrx Alloys
| Alloy (at. % Zr) | Ms Temperature (°C) | As Temperature (°C) |
| 0 | 2 | -20 |
| 10 | 48 | 93 |
Source: scielo.br
Corrosion Resistance in Biological Environments for Ni-Zr Alloys
The corrosion resistance of metallic biomaterials is a critical factor in determining their long-term stability and biocompatibility within the human body. For Nickel-Zirconium (Ni-Zr) based alloys, particularly those used in biomedical implants, understanding their behavior in biological environments is paramount to prevent the release of potentially harmful ions and ensure the structural integrity of the implant. researchgate.netresearchgate.net
The addition of Zirconium (Zr) to Nickel-Titanium (Ni-Ti) alloys has been shown to improve their corrosion resistance. A study on Ti50Ni50-xZrx alloys demonstrated that an increase in the zirconium percentage from 0 to 10 at.% led to a significant increase in corrosion resistance in a simulated body fluid. scielo.br This improvement is attributed to the formation of a more stable and protective passive layer on the alloy's surface.
The development of Ni-free Zr-based alloys is a direct response to concerns about the corrosion of Ni-containing alloys and the subsequent release of Ni ions. diva-portal.org Several studies have investigated the corrosion behavior of these Ni-free alternatives in simulated biological fluids.
A Ni-free Zr62.3Cu22.5Fe4.9Al6.8Ag3.5 bulk metallic glass (BMG) exhibited high corrosion resistance with a low corrosion penetration rate in a phosphate buffered saline (PBS) solution. researchgate.net
Another novel Ni-free BMG, Zr60Cu22.5Pd5Al7.5Nb5, also demonstrated superior corrosion resistance in an artificial body fluid. researchgate.net
Electrochemical measurements of Ni-free Zr60+xTi2.5Al10Fe12.5−xCu10Ag5 BMGs showed that they are corrosion resistant in a PBS solution, with resistance improving as the Zr content increases. osti.gov This is attributed to the enrichment of Zr in the surface passive film. osti.gov
Similarly, Ni-free Zr-Cu-Al-Nb-Pd BMGs were found to be corrosion resistant in a simulated body environment, a property linked to the formation of a ZrO2-rich surface passive film. nih.gov
The corrosion behavior of these alloys is often compared to that of established biomedical materials like Ti6Al4V. In some cases, Zr-based BMGs have shown comparable or even better corrosion resistance. researchgate.netams.org.cn
Interactive Data Table: Corrosion Properties of Ni-Zr and Ni-Free Zr Alloys
| Alloy System | Environment | Key Finding on Corrosion Resistance |
| Ti50Ni50-xZrx | Simulated Body Fluid | Increased Zr content improves corrosion resistance. scielo.br |
| Zr62.3Cu22.5Fe4.9Al6.8Ag3.5 (Ni-free BMG) | PBS | High corrosion resistance, low penetration rate. researchgate.net |
| Zr60Cu22.5Pd5Al7.5Nb5 (Ni-free BMG) | Artificial Body Fluid | Superior corrosion resistance. researchgate.net |
| Zr60+xTi2.5Al10Fe12.5−xCu10Ag5 (Ni-free BMG) | PBS | Corrosion resistance increases with Zr content. osti.gov |
| Zr-Cu-Al-Nb-Pd (Ni-free BMG) | Simulated Body Environment | High corrosion resistance due to ZrO2-rich film. nih.gov |
Superconducting Properties of Nickel-Zirconium-Iron Zirconides
Recent research has unveiled intriguing superconducting properties in a ternary system composed of Nickel, Zirconium, and Iron. innovations-report.comtechexplorist.comeurekalert.org A notable discovery is a new transition metal zirconide, created by combining iron, nickel, and zirconium. innovations-report.comlifeboat.com While both iron zirconide and nickel zirconide are not superconductors in their crystalline form, specific mixtures of these elements exhibit superconductivity. innovations-report.comeurekalert.orgscitechdaily.com This polycrystalline alloy of iron, nickel, and zirconium was synthesized using an arc melting technique. techexplorist.comeurekalert.org The resulting material shares the same tetragonal crystal structure as other transition-metal zirconides, which are a known family of promising superconducting materials. techexplorist.comeurekalert.org
The superconducting properties of this Fe1-xNixZr2 system are highly dependent on the ratio of iron to nickel. techexplorist.com Experiments have shown that as the ratio of iron to nickel is varied, the superconducting transition temperature (Tc) first increases and then decreases, forming a "dome-shaped" phase diagram. innovations-report.comtechexplorist.comeurekalert.org This dome-like behavior is a characteristic hallmark of unconventional superconductivity. innovations-report.comeurekalert.org Further analysis has shown that the lattice constants, or the dimensions of the repeating unit cells in the crystal structure, change smoothly with the varying iron-to-nickel ratio. innovations-report.comeurekalert.org
Unconventional Superconductivity in Transition Metal Zirconides
The discovery of superconductivity in the iron-nickel-zirconium system is significant because it points towards a mechanism of "unconventional superconductivity." innovations-report.comtechexplorist.comeurekalert.org This is a class of superconductivity that does not follow the well-established Bardeen-Cooper-Schrieffer (BCS) theory, which typically explains superconductivity in conventional materials. innovations-report.comazom.com High-temperature superconductivity, a major goal in materials science, is often associated with unconventional mechanisms. innovations-report.com
The "dome-shaped" phase diagram observed in the Fe1-xNixZr2 system is a key indicator of unconventional superconductivity. innovations-report.comtechexplorist.comeurekalert.org This phenomenon, where the superconducting transition temperature peaks at a specific composition, is a common feature in other unconventional superconductors, such as the iron-based superconductors discovered in 2008. innovations-report.comazom.com The study of such systems provides a valuable platform for investigating the underlying physics of unconventional superconductivity. innovations-report.comeurekalert.org The fact that neither of the parent compounds, iron zirconide and nickel zirconide, are superconducting on their own makes the emergence of superconductivity in their mixture particularly intriguing. innovations-report.comeurekalert.orglifeboat.com
Magnetic Ordering and Superconductivity Relationship in Ni-Zr-Fe Systems
A growing body of evidence suggests a close relationship between magnetic ordering and the emergence of unconventional superconductivity. innovations-report.comazom.com Materials containing magnetic elements, or those that exhibit magnetic ordering, are increasingly seen as important for fostering this type of superconductivity. innovations-report.comazom.com The iron-nickel-zirconium system provides further support for this connection. innovations-report.comeurekalert.org
Further experiments on this system have revealed a magnetic-transition-like anomaly in the magnetization of nickel zirconide. innovations-report.comeurekalert.orgazom.com This suggests a strong link between the magnetic properties of the material and the observed superconductivity. innovations-report.comeurekalert.org The presence of magnetic elements like iron and nickel in this superconducting alloy is therefore not just incidental but likely plays a crucial role in the mechanism of superconductivity. innovations-report.comeducationpost.in This discovery opens up new avenues for designing and developing novel superconducting materials by tuning their magnetic properties. innovations-report.comeurekalert.org The interplay between magnetism and superconductivity in these transition metal zirconides is a key area for future research to unravel the complexities of unconventional superconductivity. innovations-report.comyoutube.com
Interactive Data Table: Superconducting Properties of Transition Metal Zirconides
| Compound/System | Superconducting (Tc) | Key Feature |
| FeZr2 | No (in crystalline form) | |
| NiZr2 | No (in crystalline form) | Exhibits magnetic-transition-like anomaly. innovations-report.comeurekalert.org |
| Fe1-xNixZr2 | Yes | "Dome-shaped" superconducting phase diagram. innovations-report.comtechexplorist.comeurekalert.org |
| RhZr2 | Yes (11.3 K) | High transition temperature among TrZr2 compounds. tandfonline.com |
| CoZr2 | Yes (5.5 K) | |
| IrZr2 | Yes (7.5 K) |
Electrochemical Behavior and Corrosion Resistance in Nickel-Zirconium Systems
The electrochemical characteristics and corrosion resistance of nickel-zirconium (Ni-Zr) systems are of significant interest for applications in aggressive environments. The interaction between nickel and zirconium can lead to the formation of intermetallic compounds and composite materials with unique properties that differ from the individual constituent metals.
Comparative Corrosion Resistance in Acidic, Alkaline, and Neutral Media
Research has demonstrated the positive influence of zirconium on the corrosion resistance of nickel-based alloys across a range of pH conditions. Studies on Ni-Re alloys doped with zirconium have shown improved corrosion resistance in acidic, alkaline, and neutral media. researchgate.netidsi.mdifa.md This enhancement is attributed to the properties of zirconium, which exhibits high corrosion resistance in hot nitric acid of any concentration, boiling sulfuric acid (up to 70%), and phosphoric acid (up to 60%). The excellent corrosion resistance of zirconium is due to the rapid formation of a passivating oxide layer (ZrO2) on its surface, which is resistant to a wide array of mineral acids and alkaline solutions. haynesintl.com
In studies involving stainless steel-zirconium (SS-Zr) alloys, corrosion rates were found to be higher in acidic solutions compared to neutral or alkaline solutions. For most SS-Zr samples, the corrosion rates in a pH 2 solution were at least an order of magnitude larger than in a pH 10 solution. The corrosion rates in a simulated J-13 solution (pH ≈ 9) and a pH 10 solution were comparable.
Bulk metallic glasses containing zirconium, such as Cu-Zr-Al-Y and Zr-Cu-Ni-Al-Nb, have also been investigated. These amorphous alloys demonstrate good corrosion resistance in NaCl solutions with low molarity at a pH of 8 due to the formation of protective oxide films. researchgate.net However, at higher concentrations of NaCl, some copper-containing zirconium-based glasses can become susceptible to pitting corrosion. researchgate.net
Influence of Zirconium on Ni-Based Alloy Corrosion
The addition of zirconium to nickel-based alloys has been shown to significantly enhance their corrosion resistance. In a study on a Ni-Cr-Mo dental alloy, the addition of zirconium in percentages of 0.4, 0.8, and 1.2% led to an improvement in corrosion resistance in an artificial saliva solution. kashanu.ac.ir The key findings from this research include:
An increase in the open-circuit potential to more positive values with the addition of zirconium, indicating that the alloy becomes more noble. kashanu.ac.ir
A notable improvement in the corrosion rate. The base alloy exhibited a corrosion rate of 10.030 mpy, which was reduced to 5.709, 1.806, and 5.855 mpy for zirconium additions of 0.4%, 0.8%, and 1.2% respectively. kashanu.ac.ir The most significant improvement of 81% was observed with the 0.8% Zr addition. kashanu.ac.ir
A reduction in the dissolution of ions from the alloy, which contributes to the lower corrosion rate. kashanu.ac.ir
The stabilization of the protective oxide layer on the alloy's surface is a key factor in the improved corrosion resistance. kashanu.ac.ir
The presence of zirconium in the alloy also resulted in a refinement of the grain size, which can further improve the material's properties. kashanu.ac.ir Similarly, research on Ni-Re alloys has consistently shown a positive effect of zirconium on the corrosion resistance of the alloy in all tested media. researchgate.netidsi.mdifa.md
Table 1: Corrosion Data for Ni-Cr-Mo Alloy with Zirconium Addition in Artificial Saliva at 37°C
Radiation Enhancement of Oxidation in Zirconium Alloys
The behavior of zirconium alloys under irradiation is critical for their application in nuclear environments. Irradiation can accelerate corrosion, a phenomenon often referred to as irradiation-assisted corrosion (IAC) or irradiation-assisted stress corrosion cracking (IASCC). kipt.kharkov.ua While specific data on Ni-Zr alloys is limited, studies on zirconium-based alloys (like Zircaloys, which may contain small amounts of nickel) provide insight into the mechanisms. diva-portal.orgfrontiersin.org
Irradiation can lead to the amorphization and dissolution of second-phase particles (SPPs) containing elements like iron, chromium, and nickel, which is known to accelerate corrosion kinetics. diva-portal.orgescholarship.org For example, the dissolution of Zr2(Fe, Ni) particles has been observed under neutron irradiation, where iron and nickel diffuse away from the particle. diva-portal.org The surface dissociation of oxygen molecules on particles containing Fe, Ni, and Cr (such as Zr2Fe, Zr2Ni, and ZrCr2) is significantly higher than on the Zircaloy-2 surface, which can increase the corrosion rate. tandfonline.com
Radiation-enhanced diffusion (RED) is another key mechanism where excess point defects created by irradiation accelerate the transport of species like oxygen within the oxide layer, leading to faster oxide growth. escholarship.org The effects of radiation on oxidation can vary significantly depending on the environment, radiation level, and temperature. iaea.org For instance, studies on steam-phase corrosion suggest that radiation-enhanced oxidation diminishes as temperatures approach 400°C. iaea.org
Electrochemical Impedance Spectroscopy (EIS) Studies of Ni-ZrO2 Systems
Electrochemical Impedance Spectroscopy (EIS) is a powerful technique for characterizing the corrosion behavior of materials. Studies on Ni-Cr alloy coatings reinforced with zirconium dioxide (ZrO2) nanoparticles have shown a significant improvement in corrosion resistance. nih.gov The polarization resistance (Rp) of a Ni-Cr alloy coating was found to increase by a factor of 6.7 when 10 g/L of ZrO2 nanoparticles were added to the electroplating bath. nih.gov This indicates the formation of a more protective surface layer.
In another study on Ni-P coatings, the incorporation of zirconium carbide (ZrC) nanoparticles also enhanced corrosion protection efficiency. acs.org EIS is also used to study composite thin films for applications like methanol oxidation. For NiO-ZrO2 thin films, EIS studies have recorded lower charge transfer resistance (Rct) values compared to pure NiO or ZrO2 films, indicating better electrochemical activity. semanticscholar.org
The analysis of EIS data for a Ni-Cr alloy coated with a Chitosan-ZrO2 composite in artificial saliva of varying pH was performed using an equivalent electrical circuit. researchgate.net The results provide detailed information about the resistance of the solution, the coating layer, and the charge transfer process, offering insights into the protective nature of the coating.
Table 2: Electrochemical Impedance Spectroscopy Data for Ni-Cr-ZrO2 Coatings
Anodic Dissolution Mechanisms in Ni-Zr Alloys
In the context of heat-resistant chrome-nickel alloys, anodic dissolution in a NaNO3 solution occurs in the transpassive region, where the metal components transition into the solution in their highest oxidation states. researchgate.net The pitting process, a form of localized anodic dissolution, can occur on zirconium alloys, particularly under certain pickling conditions, and can be associated with corresponding cathodic sites where hydrogen evolution takes place. iaea.org
The anodic dissolution of zirconium nitride (ZrN) in a molten salt has been studied to recover zirconium. researchgate.net This process involves a two-step electrochemical reduction from Zr(IV) to Zr(II) and then to metallic Zr. researchgate.net While not directly on a Ni-Zr alloy, this provides insight into the electrochemical behavior of zirconium during anodic processes.
Computational Modeling and Simulation for Nickel Zirconium Materials
Density Functional Theory (DFT) for Electronic Structure and Stability Prediction
Density Functional Theory (DFT) is a quantum mechanical modeling method used to investigate the electronic structure of many-body systems. In the context of Ni-Zr materials, DFT is crucial for predicting phase stability, understanding chemical bonding, and calculating fundamental energetic properties.
Researchers have employed DFT to investigate the phase stability of Ni-Zr alloys by calculating the energy differences between various crystallographic structures. nih.gov For instance, in Ni₅₀(Ti₅₀₋ₓZrₓ) alloys, DFT calculations have shown that the monoclinic B19´ martensite (B1171850) structure becomes more stable with increasing Zr content. nih.gov The energy difference between the austenite (B1171964) and martensite phases increases significantly with Zr addition, indicating a sharp rise in the martensitic transformation temperature. nih.gov DFT is also used to study the thermodynamics of hydride formation, a critical aspect for hydrogen storage applications. For the martensitic Ti₀.₆₇Zr₀.₃₃Ni alloy, DFT calculations yielded formation energies of -14.2 kJ/mol(H) for the β-hydride and -29.6 kJ/mol(H) for the γ-hydride, indicating that alloys with higher titanium content have improved potential for hydrogen storage. acs.org
DFT is also applied to understand the interactions at Ni-Zr interfaces, particularly in systems like nickel supported on zirconia (ZrO₂), which is relevant for applications such as solid oxide fuel cells (SOFCs). rsc.orgresearchgate.net Spin-polarized DFT calculations on Ni clusters supported on ZrO₂(111) surfaces reveal a preference for pyramidal cluster shapes over flat structures. rsc.orgrsc.org These studies show that the interaction is characterized by a charge transfer from the Ni clusters to the zirconia surface, leading to the formation of a Ni-O bond. researchgate.netrsc.org The analysis of cohesive and clustering energies demonstrates a preference for Ni-Ni bond formation over Ni-surface interaction. rsc.org Furthermore, DFT has been used to calculate the binding energies and migration barriers for hydrogen in Zr-based alloys containing Ni, providing essential parameters for understanding hydrogen diffusion and embrittlement phenomena. osti.gov
| System | Property Investigated | Key Finding | Reference |
|---|---|---|---|
| Ni₅₀(Ti₅₀₋ₓZrₓ) | Phase Stability | The monoclinic B19´ martensite structure becomes more stable with increasing Zr content. | nih.gov |
| Ti₀.₆₇Zr₀.₃₃Ni | Hydride Formation Energy | Calculated formation energy for γ-hydride is -29.6 kJ/mol(H). | acs.org |
| Ni Clusters on ZrO₂(111) | Cluster Stability & Interaction | Pyramidal cluster shapes are preferred; charge transfer occurs from Ni to the ZrO₂ surface. | rsc.orgrsc.org |
| Zr-based alloys with Ni | Hydrogen Diffusion | DFT provides migration barriers for H diffusion needed for kinetic Monte Carlo simulations. | osti.gov |
| Zr-doped Pt₃Ni Nanoparticles | Chemical Ordering & Stability | DFT was used to determine the most stable chemical orderings and the effect of Zr on stability. | aip.org |
Molecular Dynamics (MD) Simulations for Structural and Dynamical Properties
Molecular Dynamics (MD) simulations are a powerful computational method for analyzing the atomic-level structural and dynamical properties of materials over time. For Ni-Zr systems, MD has been extensively used to study melts, amorphous alloys (metallic glasses), and crystalline phases. newcastle.edu.aucaltech.edu
In the study of liquid Ni-Zr alloys, MD simulations provide detailed insights into properties like diffusion and viscosity. newcastle.edu.au These simulations, often employing the Green-Kubo formalism, can generate reliable databases on thermotransport and thermodynamic properties of Ni-Zr melts, which are crucial for identifying potential glass-forming compositions. newcastle.edu.au Ab initio MD simulations of the Ni₆₄Zr₃₆ liquid have been used to analyze local atomic structures, including average bond lengths (e.g., 3.32 Å for Zr-Zr bonds) and coordination numbers, and to study temperature-dependent diffusion coefficients. nih.gov
MD simulations are also critical for investigating solidification and the properties of solid-liquid interfaces. For the Ni₅₀Zr₅₀ alloy, MD simulations have been used to determine properties of the solid-liquid interface of the B33 phase, revealing an exceptionally high degree of anisotropy in both interfacial free energy and mobility—an order of magnitude larger than in other metallic compounds. osti.govosti.gov
Furthermore, MD is applied to study the mechanical behavior of nanocrystalline Ni-Zr alloys. nitrkl.ac.in These simulations help to uncover the underlying deformation mechanisms during processes like creep at various temperatures and stresses. nitrkl.ac.in For instance, studies have shown that the creep resistance of nanocrystalline Ni-Zr alloys is superior when Zr atoms are segregated at the grain boundaries compared to a random distribution. nitrkl.ac.in The technique has also been successfully used to analyze the structural and thermodynamic properties during the formation of Ni-Zr amorphous alloys. caltech.edu
| System | Property Investigated | Simulation Detail | Key Finding | Reference |
|---|---|---|---|---|
| Ni-Zr Melts | Diffusion, Thermodynamics | Classical MD with semi-empirical potential | Generated a database of diffusion properties to identify glass-forming compositions. | newcastle.edu.au |
| Ni₆₄Zr₃₆ Liquid | Atomic Structure & Dynamics | Ab initio MD | Revealed decoupled diffusion related to spatial correlations of Ni- and Zr-centered clusters. | nih.gov |
| Ni₅₀Zr₅₀ Alloy | Solid-Liquid Interface | Classical MD with a new EAM potential | Found an extraordinarily large anisotropy in interfacial free energy and mobility for the B33 phase. | osti.govnist.gov |
| Nanocrystalline Ni-Zr | Creep Deformation | Classical MD | Zr segregation at grain boundaries significantly improves creep properties. | nitrkl.ac.in |
| Ni/YSZ System | Sintering of Nanoparticles | Classical MD | The YSZ framework suppresses Ni nanoparticle sintering by disrupting neck growth. | researchgate.netacs.org |
Embedded-Atom Method (EAM) Potentials for Nickel-Zirconium Systems
The accuracy of large-scale MD simulations heavily relies on the quality of the interatomic potential, which describes the forces between atoms. For metallic systems like Ni-Zr, the Embedded-Atom Method (EAM) and its variants, such as the Modified Embedded-Atom Method (MEAM), are widely used. researchgate.netaps.org
Several EAM potentials have been specifically developed for the Ni-Zr system, each tailored for different applications. nist.govgoogle.com A notable potential was developed to study the liquid and amorphous structure of the NiZr₂ alloy by fitting to experimental scattering data and ab initio thermodynamic data. nist.govnist.gov This potential correctly predicts the C16 phase of NiZr₂ to be more stable than the C11b phase and accurately reproduces the glass structure in MD simulations. nist.govnist.gov
For simulations of solidification and solid-liquid interfaces, another semi-empirical potential was created for the Ni₅₀Zr₅₀ alloy. osti.govnist.gov This potential ensures that the solid phase emerging from the liquid is the experimentally observed B33 phase and was used to uncover the large anisotropy in interface properties. osti.govopenkim.org The development of these potentials often involves fitting to a wide range of material properties, including those of crystals and amorphous structures, sometimes using genetic algorithms to optimize the parameters. researchgate.net
The second nearest-neighbor MEAM (2NN-MEAM) formalism has also been applied to develop potentials for Zr-Ni binary alloys, which show good consistency with experimental data and first-principles calculations for structural, mechanical, and thermodynamic properties. nist.gov These robust potentials are essential for investigating the physical metallurgy of Zr-based alloys. nist.gov
| Potential Type | System / Composition | Intended Application | Key Feature / Validation | Reference |
|---|---|---|---|---|
| EAM | NiZr₂ | Liquid and amorphous structure, glass transformation | Matches experimental scattering data; correctly predicts C16 as the stable phase. | nist.govnist.gov |
| EAM (Finnis-Sinclair) | Ni₅₀Zr₅₀ | Solid-liquid interfaces, solidification | Reproduces the B33 phase as the stable solid phase emerging from the liquid. | osti.govopenkim.org |
| 2NN-MEAM | Zr-Ni Binary Alloys | Structural, mechanical, and thermodynamic properties | Results show good consistency with experimental data and first-principles calculations. | nist.gov |
| EAM | Zr-Ni Amorphous Systems | Amorphous state properties | Developed using a genetic algorithm, fitting to crystal and amorphous properties. | researchgate.net |
| EAM | Zr-Cu-Al, Ni-Co-Cr, etc. | Multicomponent bulk metallic glasses | Highly-optimized potentials for various fcc metals and their alloys, including Ni and Zr. | google.com |
High-Throughput Computational Screening for Doping Strategies in Ni-Zr Materials
High-throughput computational screening combines automated DFT calculations with large materials databases to rapidly evaluate the properties of many different compounds, accelerating the discovery of new materials with desired characteristics. This approach is particularly effective for designing doping strategies in alloys.
A prime example is the high-throughput study on the stability of Ni- and Ti-doped Zr₂Fe alloys, which are used for hydrogen storage. mdpi.com Disproportionation reactions at elevated temperatures can degrade the storage capacity of Zr-based alloys, and doping is a known strategy to prevent this. mdpi.com Instead of testing dopants one by one, researchers established an automated workflow to screen thousands of possible doped structures. mdpi.com For Ni-doping in Zr₂Fe, the process involved generating 65,536 possible doping structures and identifying 949 non-equivalent ones. mdpi.com By combining a semi-empirical cluster expansion approach with DFT calculations, the formation energies of these structures were efficiently predicted. mdpi.com
The results of this screening indicated that the maximum stable doping concentration of Ni in Zr₂(Fe₁₋ₓNiₓ) is 33 at% (x=0.33). mdpi.com Beyond this concentration, the phase becomes unstable. mdpi.com This type of computational screening provides invaluable guidance for experimental efforts by narrowing down the vast compositional space to the most promising candidates, thereby saving significant time and resources. mdpi.com While not directly a Ni-Zr base, similar screening methods have been used to evaluate Zr as a dopant in other materials, where it was found to decrease the Li⁺ migration activation energy in cathode coating materials, highlighting its potential to improve ionic conductivity. iphy.ac.cn
| Methodology | System | Property Screened | Key Result | Reference |
|---|---|---|---|---|
| Automated DFT + Cluster Expansion | Zr₂(Fe₁₋ₓNiₓ) | Formation Energy / Structural Stability | Generated and screened 949 non-equivalent structures. | mdpi.com |
| Automated DFT + Cluster Expansion | Zr₂(Fe₁₋ₓNiₓ) | Maximum Doping Concentration | The maximum stable doping concentration for Ni is 33 at%. | mdpi.com |
Machine Learning Models in Nickel-Zirconium Materials Science
Machine learning (ML) is rapidly transforming materials science by enabling the prediction of material properties and the discovery of new materials from large datasets. mdpi.comresearchgate.net In the context of Ni-Zr systems, ML is primarily used to develop highly accurate interatomic potentials and to accelerate the exploration of complex compositional spaces.
Machine Learning Interatomic Potentials (ML-IAPs) represent a new frontier in the development of force fields for MD simulations. nist.gov These potentials, which can be based on frameworks like neural networks or Gaussian Approximation Potentials (GAP), are trained on large datasets of energies and forces generated by DFT calculations. nist.govarxiv.org They can achieve accuracy close to that of DFT but at a fraction of the computational cost, enabling large-scale and long-time simulations. arxiv.org ML-IAPs have been developed for elemental Ni and Zr, and their performance has been systematically assessed. nist.govnist.gov For example, Spectral Neighbor Analysis Potential (SNAP) and quadratic SNAP (qSNAP) models have been created for nickel. nist.gov
Beyond potential development, ML models are used to guide high-throughput experiments for materials discovery. mappingignorance.org For instance, an ML model was used to autonomously search for new metallic glasses in the Co-V-Zr ternary system. mappingignorance.org The model was trained on existing data and then iteratively suggested new compositions for experimental synthesis and characterization, significantly accelerating the discovery process. mappingignorance.org This data-driven approach, which links composition to properties like glass-forming ability, is directly applicable to the search for novel Ni-Zr based metallic glasses and other functional alloys. oaepublish.com
| ML Application | Model/Technique | System | Purpose | Reference |
|---|---|---|---|---|
| Interatomic Potential | SNAP / qSNAP | Ni | Develop a machine learning interatomic potential (ML-IAP) for MD simulations. | nist.gov |
| Interatomic Potential | Neural Network Potential | Ti, Zr | Accurately model phase transformations. | nist.gov |
| Materials Discovery | Not specified | Co-V-Zr | Accelerate the discovery of new metallic glasses through iterative learning and experiments. | mappingignorance.org |
| Property Prediction | Random Forest (RF) | Ti-Zr system | Predict formation energy and Young's modulus based on feature parameters. | oaepublish.com |
| Interatomic Potential | Gaussian Approximation Potential (GAP) | Cu, Al, Ni | Develop fast and accurate ML potentials for large-scale, far-from-equilibrium simulations. | arxiv.org |
Future Research Directions and Emerging Trends in Nickel Zirconium Materials Science
Development of Novel Nickel-Zirconium-Based High-Entropy Alloys for Advanced Applications
A significant emerging trend is the development of high-entropy alloys (HEAs) and compositionally complex alloys (CCAs) containing nickel and zirconium. wikipedia.org These materials, which consist of multiple principal elements in near-equimolar ratios, are gaining attention for their potential to exhibit exceptional properties, including high strength, thermal stability, and corrosion resistance, often surpassing conventional alloys. wikipedia.orgmdpi.comresearchgate.net Future research is focused on exploring the vast compositional space of HEAs to design alloys for demanding environments, such as those in the aerospace and nuclear industries. osti.govanr.fr
The inclusion of nickel and zirconium in HEA systems is strategic. Nickel is a crucial element in many high-performance HEAs, known for enhancing strength, ductility, and oxidation resistance. mdpi.com Zirconium additions can significantly affect phase stability and mechanical properties. For instance, in ZrxAlCoCrFeNi2.1 eutectic high-entropy alloys, zirconium was found to promote the formation of intermetallic compounds like Ni7Zr2, which enhanced the alloy's performance through solid-solution and dispersion strengthening. mdpi.com However, the amount of Zr must be carefully controlled, as excessive additions can lead to the precipitation of undesirable phases and a decrease in strength. mdpi.com
Research is also exploring medium-entropy alloys (MEAs) for specific applications. A five-element Ti-Mn-Fe-Ni-Zr MEA, for example, has been proposed as a filler alloy for brazing TiAl-based components, demonstrating the potential of Ni-Zr containing complex alloys in joining technologies. researchgate.net The design of these novel alloys is increasingly guided by thermodynamic parameters to predict phase formation and stability, a critical step in tailoring materials for high-temperature applications in turbomachinery and beyond. anr.fr The core concept is that the high entropy of mixing in these multi-element systems can stabilize simple solid-solution phases (like FCC or BCC) over brittle intermetallic compounds, leading to materials with unique and desirable property combinations. mdpi.commdpi.com
Table 1: Investigated Nickel-Zirconium Containing High-Entropy and Medium-Entropy Alloys
| Alloy System | Key Elements | Investigated Properties/Applications | Key Findings | Reference(s) |
| ZrxAlCoCrFeNi2.1 | Al, Co, Cr, Fe, Ni, Zr | Microstructure, Hardness, Compression, Creep, Corrosion | Zr addition promotes Ni7Zr2 phase, enhancing strength. Excess Zr can be detrimental. | mdpi.com |
| Ti-Mn-Fe-Ni-Zr | Ti, Mn, Fe, Ni, Zr | Brazing filler alloy for TiAl | Composed of Ti-based solid solution and Ti-(Fe, Mn) compounds. | researchgate.net |
| General Ni-based HEAs | Ni, Co, Cr, Fe, Ti, etc. | High-temperature strength, Creep, Fatigue | Can withstand temperatures up to 1100 °C, showing excellent mechanical properties. | mdpi.com |
| Zr-Ti-Ni-Cr-Mn | Zr, Ti, Ni, Cr, Mn | Hydrogen Storage | Investigated for hydrogen absorption/desorption characteristics. | mdpi.com |
Tailoring Microstructure for Enhanced Functional Performance in Ni-Zr Materials
The relationship between microstructure and the functional performance of materials is a cornerstone of materials science, and Ni-Zr systems are no exception. Future research is intensely focused on precisely tailoring the microstructure—including grain size, phase distribution, and the presence of precipitates—to enhance specific properties like strength, ductility, and high-temperature stability. engineeringmicrostructures.comresearchgate.net
In nickel-based superalloys, trace additions of elements like zirconium, boron, and carbon are known to optimize high-temperature strength and creep properties. engineeringmicrostructures.comresearchgate.net Zirconium, in particular, affects the precipitation of carbides at grain boundaries. Studies on wrought nickel-based superalloys revealed that Zr facilitates the precipitation of MC-type carbides and can be detected within (Nb, Ti)C carbides, which can slightly improve creep resistance. mdpi.com Understanding and controlling these grain boundary phenomena are critical for developing next-generation superalloys for gas turbines and aircraft engines. researchgate.net
Integration of Advanced Characterization with Computational Approaches for Ni-Zr Systems
The development of advanced materials is increasingly reliant on the powerful synergy between computational modeling and sophisticated experimental characterization techniques. This integrated approach is a key future trend in Ni-Zr materials science, enabling a deeper understanding of material behavior and accelerating the design of new alloys with optimized properties. researchgate.net
Computational methods, particularly molecular dynamics (MD) simulations, are providing unprecedented insights into the microstructural evolution of Ni-Zr alloys. researchgate.net For example, MD studies have been used to investigate the formation of amorphous (glassy) structures in the Ni-Zr system during rapid solidification. These simulations have shown that the cooling rate is a critical factor influencing the glass-forming ability, with higher cooling rates promoting amorphous phase formation. researchgate.net This computational analysis provides a theoretical basis for optimizing processing parameters to achieve desired microstructures. researchgate.net
These computational predictions are validated and complemented by advanced characterization techniques. Techniques such as X-ray diffraction (XRD), scanning electron microscopy (SEM), and transmission electron microscopy (TEM) are essential for analyzing the phase composition, morphology, and crystal structure of synthesized Ni-Zr materials. researchgate.netjchemrev.com For instance, in the development of Ni/ZrO2 catalysts, XRD and SEM are used to determine the crystal size and surface morphology, which are then correlated with the catalyst's performance. researchgate.net The combination of these experimental observations with computational findings, such as those from machine learning models applied to predict amorphous phases in the Al-Ni-Zr system, allows for a more comprehensive understanding of processing-microstructure-property relationships. mdpi.com This integrated strategy is crucial for tackling the complexity of multi-component systems like Ni-Zr alloys and for rationally designing the next generation of materials.
Sustainable Synthesis and Circular Economy Principles in Nickel-Zirconium Alloy Production
In response to growing environmental concerns, a major emerging trend in materials science is the adoption of sustainable synthesis methods and circular economy principles. For nickel-zirconium alloys, this involves developing "green" production routes that minimize waste, reduce energy consumption, and utilize less hazardous materials. iieta.orgmdpi.com
A significant area of research is the green synthesis of nanoparticles, which are building blocks for various advanced materials. For instance, researchers are exploring the use of plant extracts, such as from Acalypha indica, as bioreducing and stabilizing agents for the synthesis of zirconium-doped nickel oxide (NiO) nanoparticles. iieta.org Similarly, biological sources like bacteria (Halomonas elongata), fungi, and algae are being investigated for the eco-friendly production of nickel and zirconia nanoparticles. nih.govajgreenchem.com These biogenic methods are attractive because they are cost-effective, tunable, and operate under milder conditions than conventional chemical synthesis routes. nih.gov
Beyond nanoparticle synthesis, the broader challenge is to apply green principles to the entire lifecycle of Ni-Zr alloy production. This includes developing cleaner melting and casting processes and designing alloys that are easier to recycle. While the production of metals currently accounts for a significant portion of industrial greenhouse gas emissions, research into fossil-free metallurgical processes offers a path toward sustainability. iieta.org For zirconium-based materials like metal-organic frameworks (Zr-MOFs), challenges in green synthesis include replacing hazardous organic solvents with benign alternatives and reducing the high energy consumption of traditional synthesis methods. mdpi.com The long-term goal is to establish a circular economy for high-value alloys, where materials are efficiently recycled at their end-of-life, reducing the need for primary resource extraction.
Exploration of New Catalytic Pathways and Mechanisms for Nickel-Zirconium Catalysts
Nickel-zirconium-based materials, particularly nickel supported on zirconia (Ni/ZrO2), are highly promising catalysts for a variety of important chemical transformations. Future research is focused on exploring new catalytic applications and gaining a deeper understanding of the underlying reaction mechanisms to design more efficient and robust catalysts. mdpi.comacademie-sciences.fr
A major application area is the dry reforming of methane (B114726) (DRM), a process that converts greenhouse gases (CH4 and CO2) into valuable syngas (H2 and CO). researchgate.net Ni/ZrO2 catalysts show high activity for this reaction, but can be prone to deactivation from carbon deposition (coking). doi.org A key trend is the design of catalysts with enhanced coke resistance. Strategies include creating core-shell structures, such as Ni-ZrO2 nanoparticles encapsulated in a microporous silica (B1680970) shell (Ni-ZrO2@SiO2), which have demonstrated exceptional stability for hundreds of hours under harsh reaction conditions. doi.org The strong interaction between nickel and the zirconia support is crucial, as it is believed to facilitate the removal of carbon deposits. researchgate.netmdpi.com
Researchers are also investigating the role of promoters and the catalyst's structure on performance. Adding sodium (Na) to Ni/ZrO2 catalysts for CO2 methanation was found to increase the number of basic sites and oxygen vacancies, significantly boosting catalytic activity at lower temperatures. bohrium.com The incorporation of ceria (CeO2) into Ni/ZrO2 systems is another promising avenue, as CeO2 enhances oxygen mobility and storage capacity, which is beneficial for oxidation reactions like the oxidative dehydrogenation of ethane (B1197151) (ODHE). academie-sciences.frmdpi.com Understanding the reaction pathways, such as the dual-site carboxyl mechanism proposed for the water-gas shift reaction over Ni/Zr-Ce-SBA-15 catalysts, is critical for rationally designing the next generation of Ni-Zr catalysts for energy and environmental applications. doi.org
Table 2: Performance of Ni/ZrO2-based Catalysts in Various Reactions
| Catalyst System | Reaction | Key Performance Metrics | Role of ZrO2 / Future Direction | Reference(s) |
| Ni-ZrO2@SiO2 | Dry Reforming of Methane (DRM) | Stable for 240h at 800°C; no coking. | ZrO2 modification enhances sintering and coking resistance. | doi.org |
| 10Ni-10Zr/Al2O3 | Dry Reforming of Methane (DRM) | High activity and practical carbon resistance. | ZrO2 as a coactive component enhances stability. | mdpi.com |
| NiNa2.5/ZrO2 | CO2 Methanation | ~100% CH4 selectivity at 300°C. | ZrO2 support with Na promoter increases basic sites and oxygen vacancies. | bohrium.com |
| Ni-Ce-Zr/Al2O3 | Oxidative Dehydrogenation of Ethane (ODHE) | Ethylene selectivity of 60-90%. | Zr incorporation into CeO2 lattice enhances oxygen mobility. | mdpi.com |
| Ni/Zr-Ce-SBA-15 | Water-Gas Shift (WGS) | High turnover frequency (4.57 s⁻¹) at 375°C. | Zr and Ce in silica framework minimize side reactions and enhance CO adsorption. | doi.org |
Refinement of Biocompatible Ni-Free Zirconium-Based Alloys for Medical Devices
The development of new materials for medical implants is a critical area of research, driven by the need for improved biocompatibility, mechanical properties, and long-term performance. A significant trend is the refinement of nickel-free zirconium-based alloys for orthopedic and dental applications. advancedsciencenews.comresearchgate.net Nickel is often avoided in medical implants due to concerns about allergic reactions and potential toxicity. diva-portal.org
Zirconium is an excellent base for medical alloys because it is non-toxic and highly biocompatible. advancedsciencenews.comresearchgate.net Future research focuses on alloying zirconium with other biocompatible elements like titanium (Ti), niobium (Nb), and tantalum (Ta) to create alloys with properties that are superior to traditional materials like stainless steel and even titanium alloys. mdpi.comresearchgate.net A key objective is to develop alloys with a low Young's modulus, closer to that of natural bone. This mechanical compatibility helps to prevent "stress shielding," a phenomenon where a rigid implant carries too much of the load, leading to bone loss around the implant. diva-portal.orgmdpi.com
Recent research has led to the development of promising new alloy systems. For example, a Zr-Ti-Nb alloy (59.57% Zr, 19.02% Ti, 21.41% Nb) was developed that exhibits an extremely low Young's modulus (34.85 GPa for a bar) while maintaining adequate strength for dental and orthopedic implants. mdpi.comresearchgate.net Other research has focused on Zr-Nb-Ti systems, which show low magnetic susceptibility, making them more compatible with Magnetic Resonance Imaging (MRI). mdpi.com In vitro and in vivo studies on various Ni-free Zr-based bulk metallic glasses have also demonstrated excellent cell viability and performance comparable to standard medical alloys like Ti-6Al-4V, highlighting their promise for future medical applications. researchgate.net The ongoing refinement of these alloys involves tailoring their composition and microstructure to optimize the combination of mechanical integrity, corrosion resistance, and biological response. dntb.gov.ua
Table 3: Properties of Biocompatible Ni-Free Zirconium-Based Alloys
| Alloy System | Composition (wt. %) | Key Properties | Potential Application | Reference(s) |
| Zr-Ti-Nb | Zr (59.57), Ti (19.02), Nb (21.41) | Extremely low Young's modulus (~35 GPa), full biocompatibility. | Dental and orthopedic implants. | mdpi.comresearchgate.net |
| Zr-16Nb-4Ti | Zr, Nb (16), Ti (4) | Low magnetic susceptibility, low modulus, good biocompatibility. | MRI-compatible biomedical implants. | mdpi.com |
| Zr-based BMGs | e.g., Zr60Nb5Cu20Fe5Al10 | High yield strength (>1350 MPa), good wear resistance, good cell viability. | Medical implants. | researchgate.net |
| Zirconium-Titanium | Zr, Ti | Excellent biocompatibility, good fracture toughness, corrosion resistance. | Orthopedic, dental, and cardiovascular implants. | zirconiumworld.com |
Q & A
Q. What experimental methodologies are recommended for synthesizing nickel-zirconium alloys with controlled stoichiometry?
- Methodological Answer : Synthesis of Ni-Zr alloys requires precise control of reduction conditions. For example, thermodynamic calculations (Table 1) can predict phase stability during carbothermal reduction or hydrogenation processes . Techniques like X-ray fluorescence (XRF) or inductively coupled plasma mass spectrometry (ICP-MS) are critical for verifying elemental ratios post-synthesis, as standardized in GB/T 13747.3-2020 for nickel quantification in zirconium alloys .
Q. How can researchers characterize the structural integrity of nickel-coated zirconium substrates after hydrogen exposure?
- Methodological Answer : Positron lifetime spectroscopy and Doppler broadening techniques (Table 4) are effective for detecting vacancy-type defects and lattice distortions in hydrogenated Ni-Zr systems. These methods reveal changes in defect density and crystallographic alignment pre- and post-hydrogenation .
Q. What statistical frameworks ensure reproducibility in thermodynamic studies of Ni-Zr systems?
- Methodological Answer : Use the PICO framework (Population, Intervention, Comparison, Outcome) to structure hypotheses. For instance, define the "population" as the alloy composition, "intervention" as thermal treatment, and "outcome" as phase stability metrics. Cross-validate results with neutron activation analysis (NAA) or X-ray fluorescence (XRF) to minimize instrumental bias .
Advanced Research Questions
Q. How do irradiation-induced defects in zirconium-nickel alloys affect their mechanical properties under nuclear reactor conditions?
- Methodological Answer : Post-irradiation mechanical testing (e.g., tensile strength, creep resistance) must follow ASTM protocols to ensure comparability. Data from irradiated zirconium alloys (e.g., Zircaloy-4) show that nickel segregation at grain boundaries mitigates void swelling but increases brittleness. Pair these findings with positron annihilation spectroscopy to correlate defect density with ductility loss .
Q. What analytical strategies resolve contradictions in reported phase diagrams of Ni-Zr systems at high temperatures?
- Methodological Answer : Discrepancies often arise from impurity contamination or inconsistent cooling rates. Use high-purity standards (e.g., zirconium oxide dissolved in 2% HNO₃ + trace HF) and replicate experiments using differential scanning calorimetry (DSC) under inert atmospheres. Cross-reference data with thermodynamic databases like CALPHAD to identify outlier conditions .
Q. How can nanoscale structural features (e.g., porosity, spherical subunits) in Ni-Zr composites be engineered for catalytic applications?
- Methodological Answer : Adjust synthesis parameters such as hydrofluoric acid concentration (0.5–1.5 M) to regulate pore size distribution in "zirconium-nickel" dispersed systems. Validate using scanning electron microscopy (SEM) and BET surface area analysis. Spherical nanoparticle formation is achievable via sol-gel methods with Acalypha indica L. extract as a capping agent .
Methodological Best Practices
Q. What quality control measures are essential for spectroscopic analysis of Ni-Zr alloys?
- Methodological Answer : Adopt GB/T 13747.27-2020 for trace impurity detection using ICP-MS. For nickel quantification, combine dimethylglyoxime spectrophotometry (detection limit: 0.001%) with ICP-AES for cross-validation. Calibrate instruments with certified reference materials (e.g., ZrOCl₂ in 2% HCl) to minimize matrix effects .
Q. How should researchers design experiments to address conflicting data on hydrogen embrittlement in Ni-Zr alloys?
- Methodological Answer : Apply the FINER criteria (Feasible, Interesting, Novel, Ethical, Relevant). For instance, compare hydrogenated vs. non-hydrogenated samples using nanoindentation and transmission electron microscopy (TEM) to isolate dislocation dynamics. Publish raw datasets and experimental parameters (e.g., hydrogen pressure, temperature) to enable meta-analyses .
Q. What frameworks guide the replication of Ni-Zr synthesis protocols from literature?
- Methodological Answer : Follow the Beilstein Journal of Organic Chemistry guidelines: provide detailed experimental procedures in supplementary materials, including precursor purity, reaction times, and characterization parameters. Cite prior studies (e.g., Shinde et al., 2017) for neutron activation analysis protocols to ensure transparency .
Data Interpretation and Reporting
Q. How can researchers differentiate between intrinsic material properties and experimental artifacts in Ni-Zr studies?
- Methodological Answer : Perform control experiments (e.g., blank runs without nickel coating) and use statistical tools like ANOVA to quantify variance sources. Artifacts from surface oxidation can be mitigated by argon sputtering pre-analysis. Report uncertainties in crystallographic data (e.g., lattice parameters ±0.002 Å) to highlight measurement precision .
Q. What peer-review criteria are critical for validating Ni-Zr research in high-impact journals?
- Methodological Answer : Ensure compliance with ISO/IEC 17025 for analytical labs. Highlight novelty using comparative tables (e.g., mechanical properties vs. existing alloys like Zircaloy-2). Address reviewer critiques by incorporating supplementary techniques like electron backscatter diffraction (EBSD) for grain boundary analysis .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
